[D-Trp7,9,10]-Substance P acetate

Core Science & Biosynthesis

[D-Trp7,9,10]-Substance P: A Technical Guide to a Broad-Spectrum Neuropeptide Antagonist

This guide provides an in-depth technical overview of [D-Trp7,9,10]-Substance P, a potent, broad-spectrum antagonist of tachykinin receptors. Designed for researchers, scientists, and drug development professionals, this document delves into the core principles of its mechanism of action, provides detailed experimental protocols, and explores its applications in biomedical research. Our focus is on delivering not just procedural steps but also the underlying scientific rationale to empower robust experimental design and data interpretation.

Introduction: The Tachykinin System and the Rationale for Broad-Spectrum Antagonism

The tachykinin family of neuropeptides, which includes Substance P (SP), Neurokinin A (NKA), and Neurokinin B (NKB), plays a crucial role in a wide array of physiological and pathological processes.[1] These peptides exert their effects by binding to three distinct G protein-coupled receptors (GPCRs): the Neurokinin-1 (NK1), Neurokinin-2 (NK2), and Neurokinin-3 (NK3) receptors.[1] The activation of these receptors is implicated in pain transmission, inflammation, smooth muscle contraction, and various neurological functions.[2][3]

Substance P, an undecapeptide, is the preferential endogenous ligand for the NK1 receptor.[1][2] The SP/NK1R signaling axis is a key mediator of neurogenic inflammation, a process where neuronal activation leads to the release of inflammatory mediators.[4] This pathway is a critical area of investigation for a variety of inflammatory conditions and pain states.

While selective antagonists for each tachykinin receptor exist, the overlapping expression patterns and potential for receptor cross-talk in certain disease states necessitate the use of broad-spectrum antagonists.[5] These tools are invaluable for dissecting the collective contribution of the tachykinin system in complex biological processes. [D-Trp7,9,10]-Substance P and its analogs were developed to meet this need, providing researchers with a potent tool to simultaneously block the activity of multiple tachykinin receptors.

The strategic substitution of L-amino acids with D-Tryptophan at positions 7, 9, and 10 of the Substance P sequence is a cornerstone of its antagonist properties. This modification is critical for disrupting the peptide's ability to activate the receptor while maintaining or even enhancing its binding affinity.[6][7][8] This principle of introducing D-amino acids, particularly D-Tryptophan, has been a successful strategy in the development of various tachykinin receptor antagonists.[8]

Mechanism of Action: Competitive Antagonism and Structural Determinants

[D-Trp7,9,10]-Substance P and its closely related analogs function as competitive antagonists at tachykinin receptors.[9] This means they bind to the same site as the endogenous ligands (Substance P, NKA, NKB) but fail to induce the conformational changes necessary for receptor activation and downstream signaling. The presence of the antagonist thus shifts the concentration-response curve of the agonist to the right without altering the maximum response.[10]

The introduction of multiple D-Tryptophan residues is a key structural feature that confers the antagonist activity.[7][11] These substitutions are thought to constrain the peptide's conformation in a way that is favorable for receptor binding but incompatible with receptor activation. The simultaneous presence of these D-isomers is often crucial for both high affinity and selectivity.[11]

Tachykinin Receptor Signaling Pathway

The binding of an agonist like Substance P to its receptor (e.g., NK1R) triggers a cascade of intracellular events. This process is effectively blocked by [D-Trp7,9,10]-Substance P.

Caption: Agonist vs. Antagonist action at the NK1 receptor.

Experimental Protocols and Methodologies

The successful application of [D-Trp7,9,10]-Substance P in research hinges on the use of well-validated and meticulously executed protocols. This section provides detailed methodologies for common in vitro and in vivo applications.

In Vitro Receptor Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the affinity of [D-Trp7,9,10]-Substance P for tachykinin receptors expressed in a cell line.

Objective: To determine the inhibitory constant (Ki) of [D-Trp7,9,10]-Substance P at the NK1 receptor.

Materials:

• CHO-K1 cells stably expressing the human NK1 receptor.[14]

• [³H]-Substance P (Radioligand).

• Unlabeled Substance P (for non-specific binding determination).

• [D-Trp7,9,10]-Substance P.

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.5% BSA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well filter plates (e.g., Unifilter GF/C).[15]

• Scintillation cocktail.

• Top-count scintillation counter.

Procedure:

• Membrane Preparation:

  • Culture CHO-K1-hNK1R cells to confluence.

  • Harvest cells and homogenize in ice-cold lysis buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Resuspend the membrane pellet in binding buffer and determine protein concentration (e.g., Bradford assay).

• Binding Assay:

  • In a 96-well plate, add in the following order:

    • Binding buffer.

    • Increasing concentrations of [D-Trp7,9,10]-Substance P (or vehicle for total binding, or excess unlabeled Substance P for non-specific binding).

    • A fixed concentration of [³H]-Substance P (typically at its Kd).

    • Membrane preparation (10-20 µg of protein per well).

  • Incubate at room temperature for 60 minutes to reach equilibrium.

• Filtration and Counting:

  • Rapidly filter the reaction mixture through the pre-soaked 96-well filter plate using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Dry the filter plates and add scintillation cocktail to each well.

  • Count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the antagonist.

  • Determine the IC50 value (the concentration of antagonist that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Workflow for In Vitro Receptor Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

In Vivo Model of Neurogenic Inflammation

This protocol describes the use of [D-Trp7,9,10]-Substance P in a murine model of neuroinflammation induced by lipopolysaccharide (LPS).

Objective: To evaluate the anti-inflammatory effect of [D-Trp7,9,10]-Substance P in an in vivo model.

Materials:

• Male C57BL/6 mice (8-10 weeks old).

• Lipopolysaccharide (LPS) from E. coli.

• [D-Trp7,9,10]-Substance P.

• Sterile saline (vehicle).

• Anesthesia.

• Tissue homogenization buffer.

• ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-1β).

• Antibodies for immunohistochemistry (e.g., Iba1 for microglia, GFAP for astrocytes).

Procedure:

• Animal Acclimation and Grouping:

  • Acclimate mice for at least one week.

  • Randomly assign mice to experimental groups (e.g., Vehicle + Saline, Vehicle + LPS, Antagonist + LPS).

• Antagonist and LPS Administration:

  • Administer [D-Trp7,9,10]-Substance P (e.g., via intraperitoneal injection) at a predetermined dose 30-60 minutes prior to LPS administration.

  • Induce neuroinflammation by a single intraperitoneal injection of LPS (e.g., 1 mg/kg). Administer sterile saline to the control group.[16]

• Tissue Collection:

  • At a specified time point post-LPS injection (e.g., 24 hours), euthanize the mice.

  • Perfuse with ice-cold saline and collect brain tissue.

• Analysis:

  • Cytokine Measurement (ELISA): Homogenize brain tissue and measure the levels of pro-inflammatory cytokines (TNF-α, IL-1β) using ELISA kits according to the manufacturer's instructions.

  • Immunohistochemistry: Fix, section, and stain brain tissue for markers of microglial activation (Iba1) and astrogliosis (GFAP) to assess the cellular inflammatory response.[16]

• Data Analysis:

  • Compare cytokine levels and the extent of glial activation between the different treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Experimental Workflow for In Vivo Neuroinflammation Model

Caption: Workflow for an in vivo neuroinflammation study.

Synthesis, Formulation, and Potential Off-Target Effects

Synthesis and Purification

[D-Trp7,9,10]-Substance P is a synthetic peptide that is typically produced using solid-phase peptide synthesis (SPPS).[17][18] This method involves the stepwise addition of protected amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.[18] The use of Fmoc (9-fluorenylmethyloxycarbonyl) chemistry is a common and effective strategy for SPPS.[17][19]

General SPPS Workflow:

• Resin Preparation: A suitable resin (e.g., Rink amide resin for a C-terminal amide) is swollen in an appropriate solvent.

• Amino Acid Coupling: The C-terminal amino acid is coupled to the resin.

• Deprotection: The Nα-protecting group (e.g., Fmoc) is removed.

• Coupling Cycle: The next protected amino acid is coupled to the deprotected N-terminus of the growing peptide chain. This deprotection-coupling cycle is repeated for each amino acid in the sequence.

• Cleavage and Deprotection: Once the full-length peptide has been assembled, it is cleaved from the resin, and all side-chain protecting groups are removed, typically using a strong acid cocktail (e.g., trifluoroacetic acid).

• Purification: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The final product is characterized by mass spectrometry to confirm its identity and purity.

Solubility and Stability

Peptide antagonists like [D-Trp7,9,10]-Substance P are typically supplied as a lyophilized powder. For in vitro experiments, stock solutions are often prepared in sterile, nuclease-free water or a small amount of a solvent like DMSO, followed by dilution in the appropriate aqueous buffer.[20][21] It is crucial to consult the manufacturer's datasheet for specific solubility and stability information. To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions and store them at -20°C or -80°C.

Potential Off-Target Effects

While designed to be a tachykinin receptor antagonist, it is important to consider potential off-target effects, especially at higher concentrations. Some Substance P analogs have been reported to cause histamine release from mast cells, an effect that is independent of tachykinin receptor blockade.[9][22] Additionally, some SP antagonists have been shown to interact with other receptor systems, such as serotonin receptors.[23] Therefore, it is essential to include appropriate controls in experiments to rule out non-specific effects. For example, when studying inflammatory responses, co-administration of a histamine H1 receptor antagonist could be used to assess the contribution of histamine release.[9]

Applications and Therapeutic Potential

The ability of [D-Trp7,9,10]-Substance P and similar broad-spectrum antagonists to block tachykinin signaling makes them valuable research tools and potential therapeutic leads for a range of conditions.

• Pain Research: Given the role of Substance P in pain transmission, these antagonists are used to investigate the mechanisms of nociception and to evaluate the analgesic potential of targeting the tachykinin system.[2][24]

• Inflammatory Diseases: The pro-inflammatory actions of tachykinins make their antagonists relevant for studying and potentially treating conditions such as inflammatory bowel disease, rheumatoid arthritis, and neuroinflammatory disorders like Parkinson's disease.[3][25]

• Oncology: The Substance P/NK1R system has been implicated in tumor cell proliferation, angiogenesis, and metastasis.[26][27] Antagonists are being explored for their potential as anti-cancer agents.[26]

• Neurological and Psychiatric Disorders: Tachykinin signaling is involved in mood, anxiety, and stress responses, making antagonists a subject of interest for developing novel treatments for these conditions.[24]

Conclusion

[D-Trp7,9,10]-Substance P is a powerful and versatile tool for investigating the multifaceted roles of the tachykinin system. Its broad-spectrum antagonist activity provides a means to probe the collective contributions of NK1, NK2, and NK3 receptors in health and disease. As with any pharmacological tool, a thorough understanding of its mechanism of action, careful experimental design, and consideration of potential off-target effects are paramount for generating robust and reproducible data. This guide provides a solid foundation for researchers to confidently incorporate this antagonist into their studies and contribute to a deeper understanding of tachykinin biology and the development of novel therapeutics.

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• Bailey, S. J., & Jordan, C. C. (1984). A study of [D-Pro2, D-Phe7, D-Trp9]-substance P and [D-Trp7,9]-substance P as tachykinin partial agonists in the rat colon. British Journal of Pharmacology, 82(2), 441–451. [Link]

• Hopkins, B., et al. (1992). Stable expression of high affinity NK1 (substance P) and NK2 (neurokinin A) receptors but low affinity NK3 (neurokinin B) receptors in transfected CHO cells. Biochemical and Biophysical Research Communications, 182(2), 871-878. [Link]

• Gibran, N. S., et al. (2014). Exogenous Administration of Substance P Enhances Wound Healing in a Novel Skin-Injury Model. Journal of Surgical Research, 188(2), 589-597. [Link]

• Mikołajczak, R., et al. (2018). Application of Neurokinin-1 Receptor in Targeted Strategies for Glioma Treatment. Part I: Synthesis and Evaluation of Substance P Fragments Labeled with 99m Tc and 177 Lu as Potential Receptor Radiopharmaceuticals. Molecules, 23(10), 2464. [Link]

• Ziche, M., et al. (1990). Substance P stimulates neovascularization in vivo and proliferation of cultured endothelial cells. Microvascular Research, 40(2), 264-274. [Link]

• Saria, A., et al. (1986). Studies on effects of the substance P analogues [D-Pro2, D-Trp7,9]-substance P and [D-Arg1, D-Trp7,9, L-Leu11]-substance P not related to their antagonist action. Naunyn-Schmiedeberg's Archives of Pharmacology, 333(3), 290-293. [Link]

• Vaught, J. L., & Scott, R. (1987). Interactions of substance P antagonists with serotonin in the mouse spinal cord. Peptides, 8(5), 879-882. [Link]

• Muñoz, M., et al. (2015). The Antiproliferative Action of [D-Arg(1), D-Phe(5), D-Trp(7,9), LEU(11)] Substance P Analogue Antagonist Against Small-Cell- And Non-Small-Cell Lung Cancer Cells Could Be Due to the Pharmacological Profile of Its Tachykinin Receptor Antagonist. Journal of Physiology and Pharmacology, 66(3), 421-426. [Link]

• Łazarczyk, M., & Matyja, E. (2012). Substance P and its receptors – a potential target for novel medicines in malignant brain tumour therapies (mini-review). Folia Neuropathologica, 50(2), 103-111. [Link]

• Amsbio. (n.d.). D-Trp2,7,9 Substance P. Retrieved February 13, 2024, from [Link]

• Andreu, D., et al. (2010). Solid-Phase Synthesis of New Trp(Nps)-Containing Dipeptide Derivatives as TRPV1 Channel Blockers. Molecules, 15(7), 4857-4871. [Link]

• SelfDecode. (2021). 7 Proven Roles of Substance P & Its Associated Diseases. [Link]

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• Park, M., et al. (2009). An engineered substance P variant for receptor-mediated delivery of synthetic antibodies into tumor cells. Bezmialem Science, 1(1). [Link]

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An In-Depth Technical Guide to [D-Trp7,9,10]-Substance P Acetate: A Potent Tachykinin Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

[D-Trp7,9,10]-Substance P acetate is a synthetic analog of Substance P (SP), a neuropeptide belonging to the tachykinin family.[1][2] By strategically substituting key amino acid residues, this modified peptide acts as a potent and specific antagonist of Substance P's biological activities.[3][4] Substance P is a crucial neurotransmitter and neuromodulator involved in a myriad of physiological and pathophysiological processes, including pain perception, inflammation, and smooth muscle contraction.[2][5] Consequently, antagonists of its primary receptor, the neurokinin-1 receptor (NK1R), such as [D-Trp7,9,10]-Substance P, are invaluable tools in neuroscience, pharmacology, and drug development for investigating these processes and for the potential therapeutic intervention in related disorders.[1]

This technical guide provides a comprehensive overview of [D-Trp7,9,10]-Substance P acetate, including its physicochemical properties, mechanism of action, a detailed experimental protocol for its characterization, and its key research applications.

Physicochemical Properties of [D-Trp7,9,10]-Substance P Acetate

A clear understanding of the physicochemical properties of [D-Trp7,9,10]-Substance P acetate is fundamental for its appropriate handling, storage, and use in experimental settings.

Property	Value	Source(s)
CAS Number	89430-38-6	[6]
Molecular Formula	C81H109N21O15S	[]
Molecular Weight	1648.93 g/mol	[]
Appearance	Solid
Storage Temperature	-20°C to -80°C

Mechanism of Action: Competitive Antagonism of the Neurokinin-1 Receptor

[D-Trp7,9,10]-Substance P exerts its effects by competitively inhibiting the binding of Substance P to its high-affinity receptor, the neurokinin-1 receptor (NK1R), a member of the G-protein coupled receptor (GPCR) superfamily.[1][3]

The Substance P/NK1R Signaling Cascade

The binding of the endogenous ligand, Substance P, to the NK1R initiates a well-defined intracellular signaling cascade:

• G-Protein Activation: Upon SP binding, the NK1R undergoes a conformational change, leading to the activation of the heterotrimeric G-protein, Gq.[8]

• Phospholipase C Activation: The activated alpha subunit of Gq stimulates the membrane-bound enzyme, phospholipase C (PLC).[5][8]

• Second Messenger Generation: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][8]

• Downstream Effects:

  • IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺).[8]

  • DAG activates protein kinase C (PKC).[5][8]

• Cellular Responses: The elevation of intracellular calcium and activation of PKC lead to a variety of cellular responses, including neuronal excitation, smooth muscle contraction, vasodilation, and the release of inflammatory mediators.[2][9]

Substance P/NK1R Signaling Pathway and Antagonism

Antagonistic Action of [D-Trp7,9,10]-Substance P

[D-Trp7,9,10]-Substance P, due to its structural similarity to Substance P, binds to the NK1R but fails to induce the conformational change necessary for G-protein activation.[3] By occupying the receptor's binding site, it prevents Substance P from binding and initiating the downstream signaling cascade. This competitive antagonism effectively blocks the physiological and pathological effects mediated by Substance P.

Experimental Protocol: Characterization of [D-Trp7,9,10]-Substance P Acetate using a Competitive Radioligand Binding Assay

A competitive radioligand binding assay is a gold-standard method to determine the affinity of an unlabeled compound, such as [D-Trp7,9,10]-Substance P, for a specific receptor.[10] This protocol outlines the steps to determine the inhibitory constant (Ki) of [D-Trp7,9,10]-Substance P for the NK1 receptor.

Materials and Reagents

• Cell membranes expressing the human NK1 receptor

• [³H]-Substance P (Radioligand)

• [D-Trp7,9,10]-Substance P acetate (Test Compound)

• Unlabeled Substance P (for non-specific binding determination)

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4)

• Scintillation fluid

• 96-well filter plates

• Scintillation counter

Step-by-Step Methodology

• Preparation of Reagents:

  • Prepare a stock solution of [D-Trp7,9,10]-Substance P acetate in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the test compound in assay buffer to create a range of concentrations.

  • Dilute the [³H]-Substance P in assay buffer to a final concentration that is typically at or below its Kd for the NK1 receptor.

  • Prepare a high concentration of unlabeled Substance P (e.g., 1 µM) for determining non-specific binding.

• Assay Setup:

  • In a 96-well plate, add the following to each well in triplicate:

    • Total Binding: Assay buffer + [³H]-Substance P + cell membranes.

    • Non-specific Binding: Unlabeled Substance P + [³H]-Substance P + cell membranes.

    • Competitive Binding: Serial dilutions of [D-Trp7,9,10]-Substance P + [³H]-Substance P + cell membranes.

• Incubation:

  • Incubate the plate at a specified temperature (e.g., room temperature or 4°C) for a sufficient time to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Scintillation Counting:

  • Allow the filters to dry.

  • Add scintillation fluid to each well.

  • Count the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the concentration of [D-Trp7,9,10]-Substance P.

  • Use non-linear regression analysis to determine the IC50 value (the concentration of the antagonist that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Competitive Radioligand Binding Assay Workflow

Research Applications

The potent antagonistic activity of [D-Trp7,9,10]-Substance P at the NK1 receptor makes it a valuable tool for a wide range of research applications:

• Neurogenic Inflammation: Investigating the role of Substance P in mediating inflammatory responses in various tissues, including the skin, respiratory tract, and gastrointestinal tract.[2]

• Pain Research: Elucidating the contribution of Substance P and the NK1 receptor to the transmission of pain signals, particularly in chronic pain states.[5]

• Gastrointestinal Motility: Studying the effects of Substance P on smooth muscle contraction and its involvement in gut motility disorders.

• Central Nervous System Disorders: Exploring the role of the Substance P/NK1R system in mood disorders, anxiety, and stress responses.[11]

• Oncology Research: Investigating the involvement of the NK1 receptor in tumor growth, angiogenesis, and metastasis.[12]

Conclusion

[D-Trp7,9,10]-Substance P acetate is a well-characterized and potent antagonist of the neurokinin-1 receptor. Its specific mechanism of action and its ability to block the diverse effects of Substance P have established it as an indispensable tool for researchers in numerous biomedical fields. This technical guide provides the foundational knowledge and a practical experimental framework to effectively utilize this important pharmacological agent in the pursuit of novel scientific discoveries and therapeutic advancements.

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• Substance P activates both contractile and inflammatory pathways in lymphatics through the neurokinin receptors NK1R and NK3R - PMC. National Center for Biotechnology Information. [Link]

• Cellular metabolism of substance P produces neurokinin-1 receptor peptide agonists with diminished cyclic AMP signaling. American Journal of Physiology-Cell Physiology. [Link]

• Structure, functions, and mechanisms of substance P receptor action. Semantic Scholar. [Link]

• Substance P: The Multifaceted Role of a Neuropeptide. BT Lab. [Link]

• Substance P - Wikipedia. Wikipedia. [Link]

• The mechanism of action of a substance P antagonist (D-Pro2, D-Trp7,9)-SP - PMC. National Center for Biotechnology Information. [Link]

• A study of [D-Pro2, D-Phe7, D-Trp9]-substance P and [D-Trp7,9]-substance P as tachykinin partial agonists in the rat colon. British Journal of Pharmacology. [Link]

• 'Substance P' Antagonist Relieves Depression. Psychiatric Times. [Link]

• Radioligand Binding Assay. Gifford Bioscience. [Link]

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• 4. A study of [D-Pro2, D-Phe7, D-Trp9]-substance P and [D-Trp7,9]-substance P as tachykinin partial agonists in the rat colon - PMC [pmc.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to the Neurokinin-1 Receptor Antagonist [D-Trp7,9,10]-Substance P

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the neurokinin-1 (NK1) receptor antagonist, [D-Trp7,9,10]-Substance P. It delves into the fundamental biology of the Substance P/NK1 receptor system, the mechanism of action of this peptide antagonist, and detailed protocols for its in vitro and in vivo characterization. This document is intended to serve as a valuable resource for researchers in neuroscience, pharmacology, and drug development, offering both theoretical knowledge and practical insights into the study of NK1 receptor antagonism.

Introduction: The Substance P/NK1 Receptor System

Substance P (SP) is an eleven-amino-acid neuropeptide belonging to the tachykinin family.[1][2] It is widely distributed throughout the central and peripheral nervous systems and plays a crucial role as a neurotransmitter and neuromodulator.[1][2][3] SP exerts its biological effects primarily through binding to the neurokinin-1 receptor (NK1R), a G protein-coupled receptor (GPCR).[1][2][4][5] The SP/NK1R system is implicated in a diverse array of physiological and pathophysiological processes, including:

• Pain Perception: SP is a key mediator in the transmission of pain signals from the periphery to the central nervous system.[6][7]

• Neurogenic Inflammation: Release of SP from sensory nerve endings contributes to local inflammatory responses characterized by vasodilation and plasma extravasation.[1]

• Emesis: The SP/NK1R pathway is critically involved in the regulation of nausea and vomiting.[8]

• Emotional Regulation: NK1 receptors are found in brain regions associated with stress and emotion, suggesting a role in anxiety and depression.[1][8]

Given its central role in these processes, the NK1 receptor has emerged as a significant therapeutic target for a range of conditions.

[D-Trp7,9,10]-Substance P: A Competitive Antagonist

[D-Trp7,9,10]-Substance P is a synthetic analog of Substance P that acts as a competitive antagonist at the NK1 receptor.[9][10] The strategic substitution of L-tryptophan with its D-isomer at positions 7, 9, and 10 of the peptide sequence is key to its antagonistic properties. This modification allows the molecule to bind to the NK1 receptor without eliciting the conformational changes necessary for receptor activation and downstream signaling.

Mechanism of Action:

As a competitive antagonist, [D-Trp7,9,10]-Substance P reversibly binds to the same site on the NK1 receptor as the endogenous ligand, Substance P. By occupying the receptor's binding pocket, it prevents Substance P from binding and initiating the intracellular signaling cascade. This blockade effectively inhibits the physiological effects mediated by SP.

The NK1 Receptor Signaling Pathway

Activation of the NK1 receptor by Substance P initiates a cascade of intracellular events. Understanding this pathway is crucial for designing and interpreting experiments involving NK1 receptor antagonists.

Upon agonist binding, the NK1 receptor undergoes a conformational change, leading to the activation of associated G proteins, primarily Gq/11. This activation triggers the following key signaling events:

• Phospholipase C (PLC) Activation: Activated Gαq stimulates PLC, which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[7]

• Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the cytoplasm.[4] This increase in intracellular calcium is a hallmark of NK1 receptor activation.

• Protein Kinase C (PKC) Activation: DAG, along with the elevated intracellular Ca2+, activates PKC, which in turn phosphorylates a variety of downstream target proteins, modulating their activity.[6][7]

• Mitogen-Activated Protein Kinase (MAPK) Cascade: The SP/NK1R complex can also activate the MAPK pathway, including extracellular signal-regulated kinases (ERK1/2), which are involved in regulating cellular processes like proliferation and differentiation.[4][11]

Caption: Substance P/NK1 Receptor Signaling Cascade.

In Vitro Characterization of [D-Trp7,9,10]-Substance P

A thorough in vitro evaluation is essential to determine the potency, selectivity, and mechanism of action of [D-Trp7,9,10]-Substance P.

Competitive Radioligand Binding Assay

This assay quantifies the affinity of the antagonist for the NK1 receptor by measuring its ability to displace a radiolabeled ligand.

Principle: Cell membranes expressing the NK1 receptor are incubated with a fixed concentration of a radiolabeled NK1 receptor agonist (e.g., [³H]-Substance P) and varying concentrations of the unlabeled antagonist ([D-Trp7,9,10]-Substance P). The amount of radioligand bound to the receptor is measured, and the concentration of the antagonist that inhibits 50% of the specific binding (IC50) is determined. The equilibrium dissociation constant (Ki) can then be calculated using the Cheng-Prusoff equation.

Experimental Protocol:

• Membrane Preparation: Homogenize cells or tissues known to express NK1 receptors (e.g., CHO or HEK293 cells transfected with the human NK1 receptor, or rat brain tissue) in a suitable buffer. Centrifuge to pellet the membranes and resuspend in assay buffer.

• Assay Setup: In a 96-well plate, add the cell membranes, a fixed concentration of radiolabeled ligand, and increasing concentrations of [D-Trp7,9,10]-Substance P. Include wells for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of a non-labeled agonist).

• Incubation: Incubate the plate at room temperature for a specified time to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash the filters with ice-cold buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the antagonist concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value. Calculate the Ki value.

Functional Assays

Functional assays measure the ability of the antagonist to inhibit the cellular response induced by an NK1 receptor agonist.

Principle: This assay measures changes in intracellular calcium concentration in response to NK1 receptor activation. Cells expressing NK1 receptors are loaded with a calcium-sensitive fluorescent dye. Upon stimulation with an agonist, the resulting increase in intracellular calcium leads to an increase in fluorescence, which can be measured in real-time. The antagonist's potency is determined by its ability to inhibit this agonist-induced fluorescence increase.

Experimental Protocol:

• Cell Culture: Plate cells endogenously or recombinantly expressing the NK1 receptor (e.g., U373MG glioblastoma cells) in a 96-well plate.[12][13]

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Antagonist Pre-incubation: Add varying concentrations of [D-Trp7,9,10]-Substance P to the wells and incubate for a short period.

• Agonist Stimulation and Measurement: Add a fixed concentration of an NK1 receptor agonist (e.g., Substance P) to the wells and immediately measure the fluorescence intensity over time using a fluorometric imaging plate reader (FLIPR) or a fluorescence microplate reader.

• Data Analysis: Determine the peak fluorescence response for each well. Plot the percentage of inhibition of the agonist response against the logarithm of the antagonist concentration to determine the IC50 value.

In Vivo Evaluation of [D-Trp7,9,10]-Substance P

In vivo studies are crucial to assess the antagonist's efficacy, pharmacokinetics, and potential therapeutic effects in a whole-organism context.

Models of Nociception

Given the role of Substance P in pain transmission, animal models of nociception are commonly used to evaluate NK1 receptor antagonists.

Example: Formalin Test

Principle: The formalin test in rodents is a model of persistent pain that has two distinct phases: an acute neurogenic phase followed by a later inflammatory phase. Injection of a dilute formalin solution into the paw elicits a characteristic pain-related behavior (licking, flinching). The efficacy of an antagonist is assessed by its ability to reduce these behaviors.

Experimental Protocol:

• Animal Acclimation: Acclimate rodents (e.g., rats or mice) to the testing environment.

• Antagonist Administration: Administer [D-Trp7,9,10]-Substance P via the desired route (e.g., intraperitoneal, intravenous) at various doses and pre-treatment times.

• Formalin Injection: Inject a small volume of dilute formalin solution subcutaneously into the plantar surface of one hind paw.

• Behavioral Observation: Immediately after injection, place the animal in an observation chamber and record the amount of time spent licking or flinching the injected paw over a defined period (e.g., 60 minutes).

• Data Analysis: Compare the duration of pain-related behaviors in antagonist-treated animals to that of vehicle-treated controls for both the early and late phases of the test.

Models of Neurogenic Inflammation

Example: Evans Blue Extravasation

Principle: This model quantifies plasma extravasation, a key component of neurogenic inflammation. Evans blue dye, which binds to plasma albumin, is injected intravenously. Stimulation of sensory nerves (e.g., by topical application of capsaicin) causes the release of Substance P, leading to increased vascular permeability and leakage of the dye-albumin complex into the surrounding tissue. The amount of extravasated dye is then quantified.

Experimental Protocol:

• Antagonist Administration: Administer [D-Trp7,9,10]-Substance P to the animals.

• Evans Blue Injection: Inject Evans blue dye intravenously.

• Induction of Inflammation: Apply a pro-inflammatory agent (e.g., capsaicin) to a specific tissue (e.g., the skin).

• Tissue Collection: After a set period, euthanize the animal and collect the inflamed tissue.

• Dye Extraction and Quantification: Extract the Evans blue dye from the tissue using a suitable solvent (e.g., formamide) and quantify the amount of dye spectrophotometrically.

• Data Analysis: Compare the amount of extravasated dye in antagonist-treated animals to that of vehicle-treated controls.

Caption: General Experimental Workflow for Antagonist Evaluation.

Quantitative Data Summary

The following table summarizes typical quantitative data that can be obtained for an NK1 receptor antagonist like [D-Trp7,9,10]-Substance P. The values provided are for illustrative purposes and will vary depending on the specific experimental conditions.

Assay	Parameter	Typical Value Range
Radioligand Binding Assay	Ki	1 - 100 nM
Calcium Mobilization Assay	IC50	10 - 500 nM
Formalin Test (Late Phase)	% Inhibition at X mg/kg	30 - 70%
Evans Blue Extravasation	% Inhibition at Y mg/kg	40 - 80%

Conclusion

[D-Trp7,9,10]-Substance P is a valuable pharmacological tool for investigating the physiological and pathological roles of the Substance P/NK1 receptor system. Its competitive antagonistic properties make it a cornerstone for in vitro and in vivo studies aimed at understanding the therapeutic potential of NK1 receptor blockade. The experimental protocols and theoretical framework provided in this guide offer a solid foundation for researchers to design and execute robust studies in this exciting field of pharmacology.

References

• The Therapeutic Potential of Targeting Substance P/NK-1R Interactions in Inflammatory CNS Disorders. Frontiers in Neurology. Available at: [Link]

• Substance P activation of NK1 receptors modulates several signaling... ResearchGate. Available at: [Link]

• Substance P - Wikipedia. Wikipedia. Available at: [Link]

• Substance P and Antagonists of the Neurokinin-1 Receptor in Neuroinflammation Associated with Infectious and Neurodegenerative Diseases of the Central Nervous System. Neurology Journal | Neuromedicine. Available at: [Link]

• Neurobiology of Substance P and the NK1 Receptor. Psychiatrist.com. Available at: [Link]

• NK1 receptor antagonists and dexamethasone as anticancer agents in vitro and in a model of brain tumours secondary to breast cancer. NeuroSurgical Research Foundation. Available at: [Link]

• Neurokinin 1 receptor antagonists: correlation between in vitro receptor interaction and in vivo efficacy. PubMed. Available at: [Link]

• The mechanism of action of a substance P antagonist (D-Pro2, D-Trp7,9)-SP. PMC - NIH. Available at: [Link]

• Identification of an Intravenous Injectable NK1 Receptor Antagonist for Use in Traumatic Brain Injury. MDPI. Available at: [Link]

• Substance P: The Multifaceted Role of a Neuropeptide. ELISA kit. Available at: [Link]

• Biochemistry, Substance P. StatPearls - NCBI Bookshelf. Available at: [Link]

• Mapping Substance P Binding Sites on the Neurokinin-1 Receptor Using Genetic Incorporation of a Photoreactive Amino Acid. PMC. Available at: [Link]

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• 2. Biochemistry, Substance P - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 4. Substance P and Antagonists of the Neurokinin-1 Receptor in Neuroinflammation Associated with Infectious and Neurodegenerative Diseases of the Central Nervous System [jneurology.com]
• 5. Involvement of substance P and the NK-1 receptor in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. mdpi.com [mdpi.com]

biological activity of [D-Trp7,9,10]-Substance P analog

Topic: Biological Activity of [D-Trp7,9,10]-Substance P Analog Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Scientists, Drug Development Professionals

Broad-Spectrum Neuropeptide Antagonism & SCLC Autocrine Disruption

Executive Summary

[D-Trp7,9,10]-Substance P is a synthetic undecapeptide analog of Substance P (SP), historically significant as one of the first generation of tachykinin antagonists. While designed to antagonize the Neurokinin-1 (NK1) receptor, its biological profile is defined by broad-spectrum antagonism —inhibiting not only SP but also Bombesin (BN)/Gastrin-Releasing Peptide (GRP) receptors.

This guide details the molecule's unique pharmacological duality: its utility as a potent inhibitor of Small Cell Lung Cancer (SCLC) growth via autocrine loop disruption, and its critical limitation—mast cell degranulation —which necessitates careful experimental design.

Molecular Profile & Structural Logic

The native Substance P sequence is modified by substituting L-Tryptophan with D-Tryptophan at positions 7, 9, and 10. This introduction of D-chirality induces a conformational constraint that facilitates receptor binding while preventing signal transduction (antagonism).

Property	Detail
Sequence	Arg-Pro-Lys-Pro-Gln-Gln-D-Trp -Phe-D-Trp -D-Trp -Met-NH₂
Short Notation	[D-Trp7,9,10]-SP
Molecular Weight	~1588.9 Da
Primary Target	Neurokinin-1 Receptor (NK1R)
Secondary Targets	Bombesin Receptor (BB1/BB2), nAChRs (Ion conductance inhibition)
Key Characteristic	Broad-spectrum Gq-coupled receptor antagonist

Structural Causality: The D-Trp substitutions create a hydrophobic cluster that mimics the receptor-binding domain of SP but fails to induce the conformational shift in the G-protein coupled receptor (GPCR) required for Gq activation.

Pharmacodynamics: Mechanisms of Action

Competitive NK1 Antagonism

[D-Trp7,9,10]-SP competes with endogenous Substance P for the NK1 receptor. Upon binding, it blocks the Gq/11 signaling cascade, preventing the hydrolysis of PIP2 into IP3 and DAG. This blockade inhibits the subsequent intracellular Calcium (

) release that typically drives nociception and neurogenic inflammation.

The "Broad-Spectrum" Phenomenon

Unlike highly selective non-peptide antagonists (e.g., Aprepitant), [D-Trp7,9,10]-SP exhibits promiscuous antagonism . It effectively blocks Bombesin-like peptide receptors.[1] In oncology, this is advantageous: SCLC cells often co-express NK1 and Bombesin receptors, both of which drive proliferation. A single molecule blocking both pathways provides a "pan-neuropeptide" antiproliferative effect.

The Toxicity Caveat: Mast Cell Degranulation

Critical Warning: Early D-Trp analogs, including [D-Trp7,9,10]-SP, are potent histamine releasers. They act directly on mast cells (likely via the MRGPRX2 receptor or direct G-protein activation) to induce degranulation independent of IgE.

• Implication: In vivo administration can cause anaphylactoid reactions.

• Control: In vitro assays must distinguish between true receptor antagonism and non-specific cytotoxicity or degranulation artifacts.

Application: Small Cell Lung Cancer (SCLC)[3]

SCLC growth is driven by multiple autocrine loops where the tumor secretes neuropeptides (SP, Bombesin) that bind to its own surface receptors.

• Mechanism: [D-Trp7,9,10]-SP disrupts this loop by occupying the receptors.

• Outcome: Inhibition of Calcium mobilization

  Suppression of ERK1/2 phosphorylation G0/G1 Cell Cycle Arrest and Apoptosis.

• Potency: Typically exhibits

  values in the low micromolar range (1–5 µM) for SCLC growth inhibition.

Experimental Protocols

Protocol A: Functional Antagonism (Calcium Mobilization)

Validates the ability of the analog to block SP-induced signaling.

• Cell Preparation: Load SCLC cells (e.g., H-69 or H-345) or NK1-transfected CHO cells with Fura-2 AM (2 µM) for 30 min at 37°C.

• Baseline: Resuspend cells in HEPES-buffered saline. Measure baseline fluorescence (Ex: 340/380 nm, Em: 510 nm).

• Antagonist Pre-treatment: Add [D-Trp7,9,10]-SP (0.1 – 10 µM) and incubate for 5 minutes.

  • Control: Vehicle (DMSO < 0.1%).

• Agonist Challenge: Inject Substance P (10 nM, typically

  dose).

• Measurement: Record the ratio of 340/380 nm fluorescence.

• Analysis: Calculate % Inhibition of the peak Calcium transient compared to SP-only control.

Protocol B: SCLC Proliferation Assay (MTT)

Determines the antiproliferative potency.

• Seeding: Plate SCLC cells at

  cells/well in 96-well plates in HITSA medium (serum-free to isolate neuropeptide effects).

• Treatment: Add [D-Trp7,9,10]-SP in a dose-response curve (0.1 µM to 50 µM).

• Incubation: Culture for 4–7 days.

• Readout: Add MTT reagent; incubate 4 hours. Solubilize crystals in DMSO. Read absorbance at 570 nm.

• Validation: Verify cell viability vs. apoptosis using Trypan Blue exclusion to ensure the effect is cytostatic/cytotoxic and not just metabolic suppression.

Data Summary: Comparative Profile

Compound	NK1 Affinity ( )	Bombesin Antagonism	Histamine Release (Mast Cells)	SCLC Growth Inhibition
Substance P (Native)	~0.5 nM	None	High (at high conc)	Stimulates
[D-Trp7,9,10]-SP	1–10 nM	Moderate	Very High (Potent)	Inhibits (Broad)
Spantide I	1–5 nM	Low	High	Inhibits
Aprepitant	< 1 nM	None (Selective)	Negligible	Inhibits (NK1 specific)

Visualization of Signaling & Workflow

Diagram 1: SCLC Autocrine Loop Disruption

This diagram illustrates how [D-Trp7,9,10]-SP blocks the dual-signaling pathways (SP and Bombesin) that drive cancer cell proliferation.

Caption: Dual blockade of Substance P and Bombesin autocrine loops by [D-Trp7,9,10]-SP prevents Gq-mediated Calcium mobilization and downstream ERK proliferation signals.

Diagram 2: Experimental Screening Workflow

A logical flow for validating the analog's activity while controlling for its known toxicity (histamine release).

Caption: Screening workflow emphasizing the critical "Toxicity Screen" step required due to the mast cell degranulation potential of D-Trp analogs.

References

• MedChemExpress. "[D-Trp7,9,10]-Substance P Product Information." MedChemExpress. Link

• Woll, P. J., & Rozengurt, E. (1988). "[D-Arg1, D-Phe5, D-Trp7,9, Leu11]substance P, a potent bombesin antagonist in murine Swiss 3T3 cells, inhibits the growth of human small cell lung cancer cells in vitro." Proceedings of the National Academy of Sciences. Link

• Lippe, I. T., et al. (1987).[2] "Effect of the tachykinin antagonist, [D-Pro4, D-Trp7,9,10] substance P-(4-11), on tachykinin- and histamine-induced inositol phosphate generation."[2] Naunyn-Schmiedeberg's Archives of Pharmacology. Link

• Foreman, J. C., & Jordan, C. C. (1983). "Histamine release and vascular changes induced by neuropeptides."[3][4] Agents and Actions. Link

• Jensen, R. T., et al. (1984). "Substance P antagonists: competitive inhibitors of substance P binding to pancreatic acinar cells." Proceedings of the National Academy of Sciences. Link

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• 2. moleculardepot.com [moleculardepot.com]
• 3. karger.com [karger.com]
• 4. Studies on effects of the substance P analogues [D-Pro2, D-Trp7,9]-substance P and [D-Arg1, D-Trp7,9, L-Leu11]-substance P not related to their antagonist action - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Trajectory of Substance P Antagonists: From Species Traps to Clinical Standard

Executive Summary

The development of Substance P (SP) antagonists represents one of the most instructive chapters in modern pharmacology. It is a story of high-affinity ligands that failed in their primary indications (pain and depression) due to interspecies receptor variance and pathway redundancy, only to find a blockbuster niche in an entirely different therapeutic area: Chemotherapy-Induced Nausea and Vomiting (CINV).[1]

This guide deconstructs the medicinal chemistry evolution of Neurokinin-1 (NK1) receptor antagonists, analyzes the critical "Species Difference Trap" that derailed early drug discovery, and provides a validated protocol for NK1 receptor binding assays—the standard for screening next-generation ligands.

Biological Foundations: The SP-NK1 Axis[2]

Substance P is an undecapeptide (Arg-Pro-Lys-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2) belonging to the tachykinin family.[1] It functions as a neurotransmitter and neuromodulator, preferentially binding to the NK1 receptor, a G-protein coupled receptor (GPCR).[1]

Signaling Cascade

Upon binding, the NK1 receptor undergoes a conformational change, coupling primarily to the Gq/11 protein family. This triggers the canonical Phospholipase C (PLC) pathway, leading to intracellular calcium mobilization—a critical endpoint for functional assays.[1]

Figure 1: The canonical Gq-coupled signaling pathway of the NK1 receptor.[1][2] Activation leads to calcium mobilization, the primary readout for functional antagonist screening.

The Medicinal Chemistry Evolution

The history of SP antagonists is divided into three distinct generations, defined by the transition from unstable peptides to highly selective small molecules.

The Peptide Era (1970s-1980s)

Early antagonists like Spantide were modified peptide analogues of SP.[1]

• Limitation: They suffered from rapid enzymatic degradation, poor bioavailability, and histamine release (mast cell degranulation) due to their cationic amphiphilic nature.[1]

The Non-Peptide Breakthrough & The Species Trap (1991)

In 1991, Pfizer scientists discovered CP-96,345 , the first high-affinity non-peptide antagonist. However, this compound revealed a catastrophic flaw in preclinical modeling known as the Species Difference .

The Critical Insight: His197 vs. Tyr197

Researchers found that CP-96,345 had nanomolar affinity for human NK1 but micromolar affinity for rat NK1.[1]

• Mechanism: The binding pocket of the human NK1 receptor contains a Histidine at position 197 (His197) . The rat receptor contains a Tyrosine (Tyr197) at the equivalent position.

• Consequence: Early efficacy data from rat models was often misleading because the compounds were optimized for the wrong receptor ortholog. This necessitated the use of "humanized" rat models (gerbils or transgenic mice) for valid preclinical testing.[1]

Optimization and Specificity

CP-96,345 also blocked L-type calcium channels, causing cardiovascular toxicity.[1] Structural refinement led to CP-99,994 (calcium-channel clean) and eventually Aprepitant (MK-869) , which possessed the ideal profile: high human NK1 affinity, metabolic stability, and blood-brain barrier (BBB) penetration.[1]

Data Summary: Antagonist Evolution

Generation	Compound	Class	Key Characteristic	Failure/Success Point
1st Gen	Spantide	Peptide	Analog of SP	Failed: Rapid degradation, neurotoxicity.[1]
2nd Gen	CP-96,345	Quinuclidine	First non-peptide	Failed: Interaction with Ca2+ channels; Species difference (Rat vs Human).[1]
3rd Gen	Aprepitant	Morpholine	Highly selective	Success: Approved for CINV (Emend).[1][3]

The Translational Chasm: Why Pain Failed but Emesis Succeeded

The most significant lesson from SP antagonist development is that receptor occupancy does not guarantee clinical efficacy.

The Depression and Pain Failure

Despite blocking >90% of brain NK1 receptors (verified by PET imaging), Aprepitant failed in Phase III trials for Major Depressive Disorder (MDD) and analgesia.[1]

• Scientific Rationale: In chronic pain and depression, the central nervous system (CNS) undergoes plastic changes. The SP pathway is likely redundant; other mediators (Glutamate, CGRP, BDNF) can maintain the pathological state even when NK1 is blocked.

The CINV Success

Conversely, the vomiting reflex is driven by a central pattern generator in the brainstem (Area Postrema/Nucleus of the Solitary Tract) where SP is the dominant terminal mediator for the delayed phase of emesis.

• Result: Blocking NK1 effectively "silences" the delayed vomiting signal induced by chemotherapeutics like Cisplatin.[3]

Technical Protocol: Self-Validating NK1 Radioligand Binding Assay

Objective: Determine the affinity (

) of a novel small molecule antagonist for the human NK1 receptor.

Expertise Note: This protocol uses membrane preparations rather than whole cells to eliminate internalization artifacts.[1] It includes a "self-validating" step using a reference antagonist.[1]

Materials

• Receptor Source: CHO-K1 cells stably expressing human NK1 (hNK1).[1]

• Radioligand:

  -Substance P (Specific Activity ~135 Ci/mmol).[1]

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM

  , 0.02% BSA (prevents ligand adsorption), 40 µg/mL Bacitracin (peptidase inhibitor).[1]

• Reference Ligand: Aprepitant (for validation).

Step-by-Step Workflow

• Membrane Preparation:

  • Homogenize CHO-hNK1 cells in ice-cold buffer.[1] Centrifuge at 48,000 x g for 20 min. Resuspend pellet to a protein concentration of 10 µ g/well .

• Competition Binding Setup:

  • Total Binding (TB): Membrane +

    -SP (0.5 nM).[1]

  • Non-Specific Binding (NSB): Membrane +

    -SP + Excess unlabeled SP (1 µM).[1]

  • Test Wells: Membrane +

    -SP + Test Compound (10 concentrations, M to M).

• Incubation:

  • Incubate for 60 minutes at 25°C . (Equilibrium is critical; shorter times underestimate affinity).

• Termination:

  • Rapid filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethyleneimine (PEI).[1] Note: PEI reduces non-specific binding of the radioligand to the filter.

• Quantification:

  • Add liquid scintillant and count radioactivity (CPM).[1]

Data Analysis & Self-Validation

Calculate Specific Binding (SB):

[1]

Convert CPM to % Inhibition and fit to a one-site competition model (Hill equation).[1]

Validation Criteria (Go/No-Go):

• Signal-to-Noise: Total Binding / Non-Specific Binding must be > 5.0.[1]

• Hill Slope: Must be near -1.0 (indicating competitive antagonism).

• Reference Check: The

  of the reference Aprepitant must fall within 2-fold of the historical mean (typically ~0.1 nM).

Figure 2: Workflow for the high-throughput NK1 radioligand binding screen.

Current Clinical Landscape (The "-pitants")[1]

The successful translation of NK1 antagonists is currently limited to antiemetics.

Drug	Brand Name	Route	Half-life	Indication
Aprepitant	Emend	Oral	9-13 hrs	CINV (Acute & Delayed)
Fosaprepitant	Ivemend	IV	Prodrug	CINV (Converted to Aprepitant)
Netupitant	Akynzeo*	Oral	~90 hrs	CINV (Highly synergistic with Palonosetron)
Rolapitant	Varubi	Oral	~180 hrs	CINV (Long-acting)

*Akynzeo is a fixed-dose combination of Netupitant and Palonosetron (5-HT3 antagonist).[1]

References

• Von Euler, U. S., & Gaddum, J. H. (1931).[1][4][5] An unidentified depressor substance in certain tissue extracts.[1][6][7] Journal of Physiology. Link

• Snell, C. R., et al. (1991).[1] The non-peptide NK1 receptor antagonist, (+/-)-CP-96,345, produces antinociceptive and anti-oedema effects in the rat.[1][8][9] British Journal of Pharmacology.[1] Link

• Fong, T. M., et al. (1992).[1] Molecular basis for the species selectivity of the neurokinin-1 receptor antagonists CP-96,345 and RP67580. Journal of Biological Chemistry. Link

• Kramer, M. S., et al. (1998).[1] Distinct mechanism for antidepressant activity by blockade of central substance P receptors.[1][10][11] Science. Link

• Navari, R. M., et al. (1999).[1] Reduction of cisplatin-induced emesis by a selective neurokinin-1-receptor antagonist.[1][3] New England Journal of Medicine.[1] Link[1]

• Keller, M., et al. (2006).[1][10] Lack of efficacy of the substance p (neurokinin1 receptor) antagonist aprepitant in the treatment of major depressive disorder.[10] Biological Psychiatry.[1][10] Link

Sources

• 1. Aprepitant - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Substance P—Friend or Foe - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Substance P - Wikipedia [en.wikipedia.org]
• 6. bilder.buecher.de [bilder.buecher.de]
• 7. researchgate.net [researchgate.net]
• 8. The non-peptide NK1 receptor antagonist, (+/-)-CP-96,345, produces antinociceptive and anti-oedema effects in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The non-peptide NK1 receptor antagonist, (+/-)-CP-96,345, produces antinociceptive and anti-oedema effects in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lack of efficacy of the substance p (neurokinin1 receptor) antagonist aprepitant in the treatment of major depressive disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. psychiatrictimes.com [psychiatrictimes.com]

Protocols & Analytical Methods

Application Note: [D-Trp7,9,10]-Substance P Acetate in In Vivo Pain Models

Part 1: Executive Summary & Mechanistic Duality

The "Janus" Peptide: A Critical Warning [D-Trp7,9,10]-Substance P (SP) is a synthetic analogue of the undecapeptide Substance P. While historically utilized as a Neurokinin-1 (NK1) receptor antagonist to block pain transmission, it possesses a complex pharmacological profile that demands rigorous experimental design.

Unlike pure small-molecule antagonists (e.g., CP-99,994), this peptide exhibits three distinct activities that can confound in vivo data if not properly controlled:

• NK1 Antagonism: Blocks Substance P-induced nociception (Analgesic).

• nAChR Inhibition: Blocks nicotinic acetylcholine receptors, potentially causing motor impairment (Confounding Variable).

• MRGPR Activation: Acts as a basic secretagogue on mast cells via MRGPRX2 (human) or MrgprB2 (mouse), causing degranulation, histamine release, and pro-nociceptive inflammation.

Application Note Scope: This guide provides validated protocols to isolate the analgesic (NK1-blocking) properties of [D-Trp7,9,10]-Substance P while minimizing or controlling for off-target motor and inflammatory effects.

Part 2: Preparation & Solubility Protocol

Compound: [D-Trp7,9,10]-Substance P Acetate Molecular Weight: ~1,400–1,500 Da (Sequence dependent; typically Arg-Pro-Lys-Pro-Gln-Gln-D-Trp-Phe-D-Trp-D-Trp-Met-NH2) Storage: -20°C (lyophilized); -80°C (solution).

Vehicle Selection (Critical for Stability)

The acetate salt form is hydrophilic but the inclusion of three hydrophobic Tryptophan (Trp) residues reduces solubility in neutral saline at high concentrations.

Application	Recommended Vehicle	Stability Window	Notes
Intrathecal (i.t.)	Artificial CSF (aCSF) + 0.1% BSA	4 Hours on ice	BSA prevents adsorption to catheter tubing.
Intraplantar (i.pl.)	Sterile Saline (0.9%)	2-4 Hours	Use immediately after reconstitution.
Stock Solution	0.1 M Acetic Acid or 10% DMSO	1 Month (-80°C)	Dilute >1:100 before in vivo use to avoid vehicle toxicity.

Reconstitution Protocol

• Weighing: Allow the vial to equilibrate to room temperature before opening to prevent condensation.

• Primary Stock: Dissolve 1 mg of peptide in 100 µL of 0.1 M Acetic Acid or DMSO (Concentration: ~10 mg/mL). Vortex gently.

• Working Solution: Dilute the Primary Stock with sterile saline or aCSF to the target concentration immediately prior to injection.

  • Self-Validating Check: If the solution turns cloudy upon dilution, add 1-2 µL of 0.1N HCl or increase DMSO to max 2% final concentration.

Part 3: Dosage Guide for In Vivo Models

Dosage Matrix: Rat & Mouse

Note: All molar doses assume a generic MW of 1,500 g/mol . Verify exact MW on your specific lot.

Route	Species	Target Dose Range	Volume Limit	Primary Effect
Intrathecal (i.t.)	Rat	1 – 10 nmol (1.5 – 15 µg)	10 – 20 µL	Spinal NK1 Blockade (Analgesia)
Intrathecal (i.t.)	Mouse	0.1 – 1 nmol (0.15 – 1.5 µg)	5 µL	Spinal NK1 Blockade (Analgesia)
Intraplantar (i.pl.)	Rat	10 – 20 µg	50 – 100 µL	Peripheral NK1 Blockade (Anti-edema)
Intraplantar (i.pl.)	Mouse	5 – 10 µg	10 – 20 µL	Peripheral NK1 Blockade
Intracerebroventricular	Rat	5 – 25 µg	5 – 10 µL	Central modulation (High risk of motor effects)

"The Therapeutic Window" Strategy

To ensure observed effects are due to NK1 antagonism and not motor toxicity (nAChR blockade):

• Start Low: Begin with 1 nmol (Rat) or 0.1 nmol (Mouse) i.t.

• Motor Control: ALWAYS perform a Rotarod or Open Field test 15 minutes post-injection. If motor latency drops by >20%, the dose is too high; the "analgesia" may simply be paralysis.

Part 4: Experimental Protocols

Protocol A: Intrathecal Antinociception (Tail Flick / Hot Plate)

Objective: Assess central analgesic efficacy against thermal stimuli.

• Baseline Measurement: Measure baseline latency (T0) on the Hot Plate (52°C) or Tail Flick unit. Cut-off: 10s (Tail Flick) or 30s (Hot Plate) to prevent tissue damage.

• Administration:

  • Anesthetize animal (Isoflurane).

  • Perform lumbar puncture (L5-L6) with [D-Trp7,9,10]-SP (e.g., 5 nmol in 10 µL).

  • Vehicle Control: 10 µL aCSF.

• Testing:

  • Measure latency at 15, 30, 60, and 90 minutes post-injection.

• Data Analysis: Calculate % Maximum Possible Effect (%MPE):

Protocol B: Neurogenic Inflammation (Evans Blue Extravasation)

Objective: Test peripheral efficacy against plasma leakage (edema).

• Dye Injection: Inject Evans Blue dye (50 mg/kg, i.v.) via tail vein.

• Pre-treatment: Inject [D-Trp7,9,10]-SP (10 µg in 20 µL) into the right hind paw (intraplantar). Inject Vehicle into the left paw.

• Challenge: Wait 15 mins, then inject Substance P agonist (or Capsaicin) into both paws.

• Quantification:

  • Euthanize after 30 mins.

  • Harvest paw skin.[1]

  • Extract dye in Formamide (55°C for 24h) and measure absorbance at 620 nm.

  • Success Criteria: Right paw should show significantly lower absorbance (less leakage) than the left paw.

Part 5: Mechanistic Visualization

The following diagram illustrates the competing pathways activated by [D-Trp7,9,10]-Substance P. Use this to interpret "paradoxical" hyperalgesia (MRGPR pathway) or motor deficits (nAChR pathway).

Caption: Pharmacological divergence of [D-Trp7,9,10]-SP.[2] Efficacy depends on maximizing NK1 blockade while minimizing nAChR and MRGPR interactions.

Part 6: References

• Akerman, B., Rosell, S., & Folkers, K. (1982). Intrathecal (D-Pro2, D-Trp7,9)-SP elicits hypoalgesia and motor blockade in the rat and antagonizes noxious responses induced by substance P. Acta Physiologica Scandinavica.

• MedChemExpress. [D-Trp7,9,10]-Substance P Product Information & Biological Activity (nAChR inhibition).

• McNeil, B. D., et al. (2015). Identification of a mast-cell-specific receptor crucial for pseudo-allergic drug reactions (MRGPRB2/X2 activation by basic peptides). Nature.

• Rathmell, J. P., et al. (2005). The Role of Intrathecal Drugs in the Treatment of Acute Pain. Anesthesia & Analgesia.

• Salt, T. E., et al. (1982). Evaluation of (D-Pro2, D-Trp7,9)-substance P as an antagonist of substance P responses in the rat central nervous system.[3] Neuroscience Letters.

Sources

• 1. Substance P Signaling Controls Mast Cell Activation, Degranulation, and Nociceptive Sensitization in a Rat Fracture Model of Complex Regional Pain Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Evaluation of (D-Pro2, D-Trp7,9)-substance P as an antagonist of substance P responses in the rat central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing oxidation of [D-Trp7,9,10]-Substance P in solution

Technical Support Center: Stability & Handling of [D-Trp ]-Substance P

Current Status: Operational Support Tier: Senior Application Scientist Level Document ID: SP-DTrp-OX-001

Molecule Profile & Chemical Liabilities[1][2]

Molecule: [D-Trp

]-Substance P Sequence: Arg-Pro-Lys-Pro-Gln-Gln-D-Trp -Phe-D-Trp -D-Trp -Met -NH Class: Broad-spectrum NK1 Receptor Antagonist / Substance P Analogue

The Technical Challenge

This analogue presents a "perfect storm" for stability issues in solution. By replacing Glycine and Leucine with D-Tryptophan, the peptide becomes significantly more hydrophobic than native Substance P. Furthermore, it contains four residues highly susceptible to oxidation: three Tryptophans (Trp) and one C-terminal Methionine (Met).

Primary Failure Modes:

• Methionine Oxidation: The thioether group in Met

  is easily oxidized to Methionine Sulfoxide (Met(O)) . This adds a polar oxygen atom, disrupting the hydrophobic pocket required for receptor binding, often resulting in a >90% loss of biological potency.

• Tryptophan Degradation: The indole rings in Trp

  are photosensitive and reactive to Reactive Oxygen Species (ROS), degrading into N-formylkynurenine and Kynurenine . This destroys the aromatic stacking interactions necessary for antagonist activity.

The Chemistry of Degradation (The "Why")

To prevent failure, you must understand the enemy. Oxidation in this peptide is not random; it follows specific chemical pathways triggered by environmental factors.

Pathway A: Methionine Oxidation (The Silent Killer)

• Trigger: Dissolved oxygen in buffers, trace peroxides in solvents (especially aged PEG or Tween), and metal ions (Fe

  , Cu ).

• Mechanism: Nucleophilic attack by the sulfur atom on ROS.[1]

• Result: Transformation of hydrophobic Methionine (-S-CH

  ) to polar Methionine Sulfoxide (-S(=O)-CH ).

• Detection: +16 Da mass shift; Reduced Retention Time (RT) on RP-HPLC (elutes earlier due to increased polarity).

Pathway B: Tryptophan Photo-Oxidation

• Trigger: UV/Visible light (especially <280nm) and singlet oxygen.

• Mechanism: Formation of peroxyl radicals leading to indole ring cleavage.

• Result: Yellowing of solution; loss of aromaticity.

• Detection: +4 Da, +16 Da, or +32 Da mass shifts; distinct UV absorbance change (new peak ~360 nm).

Visualization: Degradation Pathways

Figure 1: Chemical degradation pathways for [D-Trp

]-Substance P. Methionine oxidation is the primary cause of potency loss, while Tryptophan oxidation is driven by light exposure.

Standard Operating Procedures (Protocols)

Protocol A: "Safe" Solubilization Strategy

This protocol is designed to handle the extreme hydrophobicity of the D-Trp residues while protecting the Met residue.

Reagents Required:

• Anhydrous DMSO (Fresh, high grade).

• Degassed (Argon/Nitrogen sparged) Phosphate Buffered Saline (PBS) or water.

• Amber microcentrifuge tubes.

Step-by-Step:

• Equilibrate: Allow the lyophilized peptide vial to warm to room temperature before opening. This prevents atmospheric moisture condensation (which contains dissolved oxygen) from entering the powder.

• Primary Solvent: Dissolve the peptide in 100% anhydrous DMSO to a concentration of 1–5 mg/mL.

  • Why? The triple D-Trp core is extremely hydrophobic. Aqueous buffers alone will cause aggregation, leading to false "low concentration" readings.

• Dilution: Slowly add the peptide-DMSO stock to your assay buffer (e.g., PBS) while vortexing.

  • Target: Keep final DMSO concentration < 1% (v/v) if possible for cell assays, though this peptide may require up to 5% DMSO to remain soluble at high concentrations.[2]

• Degassing (Critical): If the peptide must sit in solution for >1 hour, the buffer must be degassed. Sparge the buffer with Helium or Argon for 15 minutes prior to mixing.

Protocol B: Storage of Stock Solutions

• Aliquot: Never store the bulk stock in one tube. Create single-use aliquots (e.g., 10-50 µL).

• Atmosphere: Overlay the aliquot with Argon gas before closing (if available).

• Temperature: Store at -80°C . -20°C is acceptable for <1 month.

• Container: Use Amber vials or wrap tubes in aluminum foil to block light.

Visualization: Solubilization Workflow

Figure 2: Decision tree for solubilizing hydrophobic Substance P analogues to minimize oxidation and aggregation.

Troubleshooting & FAQs

Q1: My peptide solution turned slightly yellow. Is it still good?

Answer: Likely not. Yellowing is the hallmark of Tryptophan oxidation (formation of kynurenine derivatives). This indicates the peptide was exposed to light or significant ROS. While the Methionine might still be intact, the structural distortion of the Trp residues usually renders the antagonist inactive. Recommendation: Discard and prepare fresh stock in amber vials.

Q2: I see a "split peak" or a pre-peak on my HPLC. What is it?

Answer: This is the classic signature of Methionine Sulfoxide .

• Diagnosis: The oxidized species (Met-O) is more polar than the native peptide. On a standard C18 Reverse-Phase column, it will elute earlier (smaller retention time).

• Validation: If you have access to Mass Spec, check for a mass shift of +16 Da .

• Prevention: Ensure your HPLC solvents are fresh and your sample was not left in the autosampler (at room temp) for extended periods without a cooled rack (4°C).

Q3: Can I use DTT or Beta-Mercaptoethanol to prevent oxidation?

Answer: Use with caution.

• Pros: DTT is a reducing agent and can reverse Methionine oxidation (converting sulfoxide back to Met) and scavenge ROS.

• Cons: If your biological assay involves receptors with disulfide bridges (which NK1 receptors have), DTT may reduce the receptor, destroying your assay's validity.

• Verdict: Only use reducing agents if you are doing chemical characterization (e.g., HPLC/MS). For biological assays, rely on Argon sparging and low temperatures .

Q4: The peptide precipitated when I added water. Why?

Answer: [D-Trp

]-Substance P is exceptionally hydrophobic. Adding water too quickly to a high-concentration DMSO stock causes the peptide to "crash out."

• Fix: Add the buffer to the DMSO (not DMSO to buffer) slowly, dropwise, with continuous vortexing. If it precipitates, you may need to keep the final DMSO concentration higher (e.g., 5-10%) or reduce the peptide concentration.

Summary Data Table: Stability Factors

Variable	Recommended Condition	Risk Factor	Consequence of Failure
Solvent	Anhydrous DMSO	Aqueous Buffer (Long term)	Aggregation / Hydrolysis
Atmosphere	Nitrogen / Argon	Air (21% Oxygen)	Met Oxidation (Met-O)
Light	Dark / Amber Vials	UV / Fluorescent Light	Trp Ring Cleavage
Temperature	-80°C (Storage)	4°C or Room Temp	Accelerated Oxidation
pH	pH 5.0 - 6.0 (Storage)	pH > 8.0	Racemization / Oxidation

References

• Sigma-Aldrich. (2023). Handling and Storage Guidelines for Peptides and Proteins.[2][3]Link

• Li, B., et al. (1995). Methionine oxidation in peptides: Mechanism and prevention. Journal of Pharmaceutical Sciences. (Cited for Met oxidation mechanism).[4][5][6][7][8]

• National Institutes of Health (NIH). (2018). Oxidation of Methionine Residues in Polypeptide Ions.[1][5][7][8][9]Link

• Royal Society of Chemistry. (2016). Oxidation of free, peptide and protein tryptophan residues.[10][11][12][13][14]Link

• Thermo Fisher Scientific. (2023). Peptide Solubility Guidelines.Link

Sources

• 1. Oxidation of Methionine Residues in Polypeptide Ions via Gas-Phase Ion/Ion Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biocat.com [biocat.com]
• 3. Peptide solubility and storage - AltaBioscience [altabioscience.com]
• 4. researchgate.net [researchgate.net]
• 5. Selective oxidation and reduction of methionine residues in peptides and proteins by oxygen exchange between sulfoxide and sulfide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bmbreports.org [bmbreports.org]
• 7. Radiation- and Photo-Induced Oxidation Pathways of Methionine in Model Peptide Backbone under Anoxic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methionine oxidation by hydrogen peroxide in peptides and proteins: A theoretical and Raman spectroscopy study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Tripping Up Trp: Modification of Protein Tryptophan Residues by Reactive Oxygen Species, Modes of Detection, and Biological Consequences - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oxidation of free, peptide and protein tryptophan residues mediated by AAPH-derived free radicals: role of alkoxyl and peroxyl radicals - RSC Advances (RSC Publishing) DOI:10.1039/C6RA12859A [pubs.rsc.org]
• 13. lib3.dss.go.th [lib3.dss.go.th]
• 14. Oxidation of free, peptide and protein tryptophan residues mediated by AAPH-derived free radicals: role of alkoxyl and peroxyl radicals - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Restoring Biological Activity of Oxidized Substance P Analogs

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with Substance P (SP) and its analogs. This document provides in-depth troubleshooting guides, experimental protocols, and frequently asked questions to address the common challenge of peptide oxidation and the subsequent loss of biological activity.

The Challenge: Oxidation of Substance P

Substance P is an 11-amino acid neuropeptide renowned for its role in pain transmission, inflammation, and vasodilation, primarily through its interaction with the neurokinin-1 receptor (NK1R).[1][2][3][4] The biological activity of SP is critically dependent on its structure.[1][5] A key vulnerability in the SP sequence is the C-terminal methionine (Met) residue. The thioether side chain of methionine is highly susceptible to oxidation by reactive oxygen species (ROS), converting it to methionine sulfoxide [Met(O)].[6][7] This seemingly minor chemical change dramatically alters the peptide's polarity and conformation, significantly diminishing its ability to bind to the NK1R and elicit a biological response.[7]

Oxidation can occur at various stages, including during peptide synthesis, cleavage from the resin, purification, and long-term storage, especially if the peptide is not handled under an inert atmosphere or is exposed to oxidizing agents.[6][8][9]

Troubleshooting Guide

This section is designed to help you diagnose and solve issues related to the suspected oxidation of your Substance P analogs.

Issue 1: My Substance P analog shows reduced or no biological activity. How do I confirm if oxidation is the cause?

A loss of potency is the primary indicator of a problem, but it's crucial to confirm that oxidation is the specific cause before proceeding with restoration protocols.

Diagnostic Steps:

• Mass Spectrometry (MS) Analysis: This is the most direct method.

  • Principle: The oxidation of a methionine residue adds 16 Da to the peptide's molecular weight (one oxygen atom).

  • Procedure: Analyze your peptide sample using LC-MS. Look for a peak corresponding to the expected mass of your peptide +16 Da. The relative peak areas of the native and +16 Da species can provide a quantitative estimate of the extent of oxidation.[6]

  • Interpretation: A significant peak at M+16 Da is a strong indicator of methionine oxidation.

• High-Performance Liquid Chromatography (HPLC) Analysis:

  • Principle: The conversion of the non-polar methionine to the highly polar methionine sulfoxide causes the peptide to become more hydrophilic.[7]

  • Procedure: Use a reverse-phase HPLC (RP-HPLC) column. The oxidized peptide will elute earlier than the native, more hydrophobic peptide.

  • Interpretation: The appearance of a new, earlier-eluting peak that corresponds with the M+16 Da peak from MS analysis confirms oxidation.

dot graph TD { subgraph "Troubleshooting Workflow" direction LR A["Reduced Biological Activity"] --> B{"Suspect Oxidation"}; B --> C["Analytical Confirmation"]; C --> D{Perform Restoration Protocol}; D --> E["Functional Validation"]; E --> F["Activity Restored"]; E --> G["Activity Not Restored"]; C -- "No Oxidation Detected" --> H["Investigate Other Causes (e.g., Degradation, Aggregation)"]; G --> I["Re-evaluate Protocol / Purity"]; end

} caption: "Workflow for diagnosing and resolving peptide oxidation."

Issue 2: My peptide is confirmed to be oxidized. How can I restore its biological activity?

The key to restoring activity is to chemically reduce the methionine sulfoxide back to methionine. Several reagents can accomplish this, with Dithiothreitol (DTT) being one of the most common.[10]

Solution: Reduction of Methionine Sulfoxide

The most common and accessible method for laboratory-scale reduction is using a thiol-based reducing agent like Dithiothreitol (DTT). DTT is a potent reducing agent that can effectively reverse methionine oxidation.[11][12][13]

For a detailed, step-by-step procedure, please see Protocol A in the Experimental Protocols section below.

Alternative Reducing Agents:

Reagent	Typical Concentration	Conditions	Notes
Dithiothreitol (DTT)	10-100 mM	pH > 7, Room Temp, 1-24 hrs	Effective and common. Optimal at pH > 7.[12][13]
N-(methyl)mercaptoacetamide	2-10 mg/mL	10% Acetic Acid, 37°C, 24-36 hrs	A gentle method that can be monitored by HPLC.[10]
Ammonium Iodide (NH₄I) & Dimethyl Sulfide (Me₂S)	Varies	TFA-based cleavage cocktails	Often used during peptide synthesis to prevent/reduce oxidation.[6][7][9][14]

Issue 3: I performed the reduction protocol, but the activity of my Substance P analog was not fully restored.

If the restoration is incomplete, several factors could be at play.

Troubleshooting Steps:

• Confirm Complete Reduction: Re-run the HPLC and MS analysis. Is the M+16 peak gone? Has the early-eluting HPLC peak disappeared and the main peak increased? If reduction is incomplete, you may need to increase the reaction time, temperature, or concentration of the reducing agent.

• Assess Peptide Integrity: Did the reduction protocol itself damage the peptide? Look for new peaks in the HPLC chromatogram or new fragments in the mass spectrum. Harsh conditions can sometimes lead to peptide degradation.

• Check for Irreversible Oxidation: While rare under standard conditions, methionine sulfoxide can be further oxidized to methionine sulfone (+32 Da). This oxidation is generally considered irreversible by standard chemical methods. Check your MS data for an M+32 peak.[9]

• Evaluate Purity: The sample may contain other impurities that are co-eluting or interfering with the assay. Purification by HPLC after the reduction step is highly recommended.

• Re-evaluate the Bioassay: Ensure the bioassay is performing as expected with a fresh, reliable standard of non-oxidized Substance P. Check cell viability, receptor expression levels, and reagent integrity.

Experimental Protocols

These protocols provide detailed, step-by-step instructions for the identification and restoration of oxidized Substance P analogs.

Protocol A: Reduction of Oxidized Substance P with Dithiothreitol (DTT)

This protocol describes a standard method for reducing methionine sulfoxide residues in a peptide solution.

Materials:

• Oxidized Substance P analog solution

• Dithiothreitol (DTT)

• Phosphate-buffered saline (PBS) or Tris buffer (pH 7.5 - 8.0)

• Nitrogen or Argon gas (optional, but recommended)

• HPLC system for analysis and purification

• Mass Spectrometer for confirmation

Procedure:

• Preparation: Dissolve the oxidized peptide in a suitable buffer (e.g., PBS, pH 7.4) to a known concentration (e.g., 1 mg/mL). If the peptide is lyophilized, reconstitute it directly in the buffer.

• Inert Atmosphere (Optional): To prevent re-oxidation, gently bubble nitrogen or argon gas through the peptide solution for 5-10 minutes.

• Add Reducing Agent: Prepare a fresh stock solution of DTT (e.g., 1 M in water). Add DTT to the peptide solution to a final concentration of 20-50 mM.

• Incubation: Incubate the reaction mixture at room temperature (20-25°C) or at 37°C for 4-24 hours. The optimal time may vary depending on the extent of oxidation and should be monitored.

• Monitoring: After a few hours, take a small aliquot of the reaction mixture and analyze it by RP-HPLC to monitor the conversion of the oxidized form (earlier peak) to the native form (later peak).

• Quenching & Removal of DTT: Once the reduction is complete (as determined by HPLC), the DTT must be removed as it can interfere with subsequent experiments. This is typically done by:

  • RP-HPLC Purification: This is the preferred method as it will separate the reduced peptide from DTT and any remaining oxidized peptide.

  • Desalting Column: For a quicker cleanup, use a desalting column (e.g., Sephadex G-10) to separate the peptide from the small-molecule DTT.[12]

• Final Analysis & Quantification: Analyze the final purified product by MS to confirm the correct molecular weight and by HPLC to confirm purity. Quantify the peptide concentration (e.g., by UV absorbance at 280 nm if it contains Trp or Tyr, or by other quantitative methods).

• Storage: Lyophilize the purified, reduced peptide or store it in small, single-use aliquots at -80°C to minimize freeze-thaw cycles and prevent re-oxidation.[15]

dot graph G { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontcolor="#FFFFFF"]; edge [color="#5F6368"];

} caption: "Chemical cycle of Substance P methionine oxidation and reduction."

Frequently Asked Questions (FAQs)

• Q1: What is the primary cause of Substance P oxidation? The C-terminal methionine residue is highly susceptible to oxidation by various reactive oxygen species (ROS).[6] This can happen due to exposure to air (atmospheric oxygen), trace metal ions, or peroxides that may be present in solvents or buffers. The process can be accelerated by light and elevated temperatures.[15][16]

• Q2: How can I prevent my Substance P analogs from oxidizing in the first place? Prevention is key.

  • Storage: Store lyophilized peptides at -20°C or -80°C under desiccation and protected from light.[15]

  • Handling: When preparing solutions, use high-purity, degassed buffers. Reconstitute the peptide and immediately aliquot it into single-use volumes to avoid repeated freeze-thaw cycles.[15] Store stock solutions at -80°C.

  • Inert Atmosphere: For maximum protection, handle lyophilized powder and solutions under an inert gas like argon or nitrogen.[15]

  • Antioxidants: In some cases, adding a small amount of an antioxidant like L-methionine to the buffer can help scavenge oxidants.[8]

• Q3: Does oxidation affect the binding of Substance P to its receptor? Yes, significantly. Substance P binds to the neurokinin-1 receptor (NK1R).[3][17][18] This interaction is conformation-dependent. The oxidation of methionine to methionine sulfoxide increases the polarity of the C-terminus, altering the peptide's structure and reducing its binding affinity for the NK1R, which in turn diminishes or abolishes its biological effects like signaling through G-proteins to increase intracellular calcium.[7][19][20]

dot graph { rankdir=LR; node [shape=box, style=filled, fontname="Arial"];

} caption: "Substance P signaling and its disruption by oxidation."

• Q4: Are there oxidation-resistant analogs of Substance P? Yes. For applications where oxidation is a persistent issue, consider using analogs where the methionine residue is replaced with an oxidation-resistant amino acid, such as norleucine or leucinamide. These substitutions often retain biological activity while providing much greater chemical stability.

• Q5: How long is a DTT-restored Substance P solution stable? After DTT removal and purification, the restored peptide is essentially the same as a fresh batch. However, it is once again susceptible to oxidation. Its stability depends on the storage conditions. For best results, follow the prevention guidelines in Q2: store in single-use aliquots at -80°C and use freshly thawed solutions for experiments.

References

• Biotage. (2023, February 7). How to handle peptides that contain methionine. [Link]

• Bunyak, F., et al. (2018). Cellular metabolism of substance P produces neurokinin-1 receptor peptide agonists with diminished cyclic AMP signaling. American Journal of Physiology-Cell Physiology. [Link]

• Interchim. DTT (DithioThreitol). [Link]

• Vitacelle Labs. How to store peptides and maintain their stability. [Link]

• ResearchGate. (2023, November 16). How to minimize methionine oxidation in your proteomics sample preparation?[Link]

• Wikipedia. Dithiothreitol. [Link]

• ResearchGate. (2022, December 15). How much DTT should I add to prevent cysteine peptide oxidation?[Link]

• Loffredo, M. R., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. [Link]

• Biology Stack Exchange. (2020, April 24). Peptide oxidation bias during sample preparation for LC-MS/MS. [Link]

• Semantic Scholar. The reduction of oxidized methionine residues in peptide thioesters with NH4I-Me2S. [Link]

• Chappa, A. K., et al. (2006). INVESTIGATION OF THE METABOLISM OF SUBSTANCE P AT THE BLOOD-BRAIN BARRIER USING LC-MS/MS. PMC. [Link]

• Loffredo, M. R., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. PMC. [Link]

• Bunyak, F., et al. (2018). Cellular metabolism of substance P produces neurokinin-1 receptor peptide agonists with diminished cyclic AMP signaling. PubMed. [Link]

• Aapptec Peptides. Cleavage Cocktail for Methionine Containing Peptides (Reagent H). [Link]

• Teichberg, V. I., & Blumberg, S. (1980). Substance P and analogues: biological activity and degradation. PubMed. [Link]

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• Kim, Y., et al. (2020). Substance-P Restores Cellular Activity of ADSC Impaired by Oxidative Stress. PubMed. [Link]

• Gether, U., et al. (2001). Mapping Substance P Binding Sites on the Neurokinin-1 Receptor Using Genetic Incorporation of a Photoreactive Amino Acid. PMC. [Link]

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• SCIEX. (2014). Rapid Quantitation of Substance P in Plasma Using Differential Mobility Spectrometry and Micro flow Liquid Chromatography. [Link]

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• Lin, C. M., et al. (2005). Substance P acts via the neurokinin receptor 1 to elicit bronchoconstriction, oxidative stress, and upregulated ICAM-1 expression after oil smoke exposure. American Journal of Physiology-Lung Cellular and Molecular Physiology. [Link]

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• Mezo, A. R., & Vizzavona, J. (2011). Peptidyl N,N-bis(2-mercaptoethyl)-amides as thioester precursors for native chemical ligation. PubMed. [Link]

• Blumberg, S., & Teichberg, V. I. (1979). Biological activity and enzymic degradation of substance P analogs: implications for studies of the substance P receptor. PubMed. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Antagonist Potency of [D-Trp7,9,10]-Substance P and Spantide at the NK1 Receptor

For Researchers, Scientists, and Drug Development Professionals

In the landscape of tachykinin receptor research, particularly focusing on the neurokinin-1 (NK1) receptor, the selection of an appropriate antagonist is paramount for elucidating physiological pathways and for the development of novel therapeutics. This guide provides an in-depth, objective comparison of the antagonist potency of two peptidic Substance P (SP) analogues: [D-Trp7,9,10]-Substance P and Spantide. By synthesizing data from multiple studies, we aim to offer a clear perspective on their relative efficacies, selectivities, and the experimental methodologies used for their characterization.

Introduction to the Antagonists

Substance P, an undecapeptide neuropeptide, is the preferred endogenous ligand for the NK1 receptor, a G protein-coupled receptor (GPCR) implicated in a myriad of physiological processes including pain transmission, inflammation, and smooth muscle contraction.[1][2][3] Antagonists of the NK1 receptor are therefore valuable tools for both basic research and clinical applications.

[D-Trp7,9,10]-Substance P is a truncated analogue of Substance P, specifically [D-Pro4, D-Trp7,9,10]-SP(4-11), that has been shown to be a potent antagonist of SP.[4] Its structure is characterized by the substitution of L-amino acids with D-tryptophan at positions 7, 9, and 10, a modification known to enhance antagonist activity.

Spantide , and its more potent successor Spantide II , are full-length undecapeptide analogues of Substance P. Spantide I is [D-Arg1, D-Trp7,9, Leu11]-Substance P.[5] Spantide II features further modifications to enhance potency and reduce side effects like histamine release.[6] The Spantide family of antagonists has been extensively used in various in vitro and in vivo models to probe the function of the NK1 receptor.

Comparative Analysis of Antagonist Potency

The potency of a competitive antagonist is most commonly quantified by its pA2 value, which represents the negative logarithm of the molar concentration of the antagonist that requires a doubling of the agonist concentration to produce the same response. A higher pA2 value indicates a more potent antagonist. Another common measure is the inhibition constant (Ki), which reflects the binding affinity of the antagonist for the receptor.

A direct comparison of the antagonist potencies of a [D-Trp7,9,10]-Substance P analogue and a Spantide analogue was conducted by Featherstone et al. in the guinea-pig ileum, a classical preparation for studying NK1 receptor-mediated responses.[7] The results of this study, along with data for Spantide I and II from other relevant studies, are summarized in the table below.

Antagonist	Preparation	pA2 Value	Ki Value (nM)	Reference(s)
[D-Pro4,D-Trp7,9,10]SP(4-11)	Guinea-pig ileum	< 4.8	-	[7]
[D-Arg1,D-Trp7,9,Leu11]SP(1-11) (Spantide analogue)	Guinea-pig ileum	5.2	-	[7]
Spantide I	Guinea-pig taenia coli	7.0	230 (NK1)	[8]
Spantide II	Guinea-pig taenia coli	7.7	-

From this direct comparison, it is evident that the Spantide analogue ([D-Arg1,D-Trp7,9,Leu11]SP(1-11)) is significantly more potent than the [D-Trp7,9,10]-Substance P analogue ([D-Pro4,D-Trp7,9,10]SP(4-11)) in the guinea-pig ileum, with a pA2 value of 5.2 compared to less than 4.8.[7]

Furthermore, within the Spantide family, Spantide II has demonstrated higher potency than Spantide I, with a pA2 value of 7.7 versus 7.0 in the guinea pig taenia coli. Studies have also indicated that Spantide II is approximately 10 times more potent than Spantide I as an NK1 antagonist in the guinea-pig ileum.[9] A functional assay measuring calcium mobilization at human neurokinin receptors established the rank order of antagonism at the NK1 receptor as Spantide II > Spantide III > Spantide I.[7]

Selectivity Profile

An ideal antagonist should exhibit high selectivity for its target receptor to minimize off-target effects.

Spantide analogues have been shown to be selective for the NK1 receptor. For instance, Spantide I displays a significantly higher affinity for the NK1 receptor (Ki = 230 nM) compared to the NK2 receptor (Ki = 8150 nM).[8] Both Spantide I and II antagonize NK1 receptor-mediated responses with greater affinity than those mediated by NK2 or NK3 receptors.[9] However, all three Spantides were found to be inactive at NK3 receptors.[7]

[D-Trp7,9,10]-Substance P analogues have also been described as selective for NK1 receptors (historically referred to as SP-P receptors).[10] However, one study noted that [D-Pro4, D-Trp7,9,10] substance P-(4-11) is not entirely selective, as it can also affect histamine-induced inositol phosphate generation, suggesting a potential interaction with other cellular pathways.[1]

Mechanistic Insights: The NK1 Receptor Signaling Pathway

The binding of Substance P to the NK1 receptor initiates a cascade of intracellular events. The NK1 receptor is coupled to Gq/11 proteins, and its activation leads to the stimulation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). These signaling events ultimately lead to various cellular responses, including smooth muscle contraction, neuronal excitation, and inflammatory mediator release.[2][11]

Caption: NK1 Receptor Signaling Pathway.

Experimental Methodologies

The determination of antagonist potency relies on robust and well-validated experimental protocols. Below are outlines of the key methodologies used to generate the data presented in this guide.

Functional Bioassay for pA2 Determination (Schild Analysis)

This method assesses the ability of an antagonist to inhibit the functional response induced by an agonist in an isolated tissue preparation.

Caption: Workflow for pA2 determination using Schild analysis.

Step-by-Step Protocol:

• Tissue Preparation: An isolated tissue preparation, such as the guinea-pig ileum, is mounted in an organ bath containing a physiological salt solution (e.g., Tyrode's solution) and maintained at a constant temperature (37°C) and aerated with a gas mixture (e.g., 95% O2, 5% CO2).[12]

• Equilibration: The tissue is allowed to equilibrate under a resting tension for a defined period.

• Control Dose-Response Curve: A cumulative concentration-response curve to the agonist (e.g., Substance P) is obtained by adding increasing concentrations of the agonist to the organ bath and recording the contractile response.

• Washout: The tissue is washed repeatedly to remove the agonist and allow it to return to its baseline state.

• Antagonist Incubation: The tissue is incubated with a known concentration of the antagonist (e.g., Spantide) for a predetermined period to allow for equilibrium to be reached.

• Agonist Dose-Response Curve in the Presence of Antagonist: The agonist dose-response curve is repeated in the presence of the antagonist. A competitive antagonist will cause a parallel rightward shift of the dose-response curve.

• Repeat: Steps 4-6 are repeated with at least two other concentrations of the antagonist.

• Schild Plot Construction: The dose ratio (the ratio of the agonist concentration producing a 50% maximal response in the presence and absence of the antagonist) is calculated for each antagonist concentration. A Schild plot is then constructed by plotting the logarithm of (dose ratio - 1) against the negative logarithm of the molar concentration of the antagonist.[12]

• pA2 Determination: For a competitive antagonist, the Schild plot should be a straight line with a slope not significantly different from unity. The pA2 value is determined from the x-intercept of the regression line.

Radioligand Binding Assay for Ki Determination

This assay directly measures the affinity of an antagonist for the receptor by assessing its ability to displace a radiolabeled ligand.

Caption: Workflow for Ki determination using a radioligand binding assay.

Step-by-Step Protocol:

• Membrane Preparation: Membranes are prepared from cells or tissues known to express the NK1 receptor.

• Incubation: The membranes are incubated in a buffer solution with a fixed concentration of a radiolabeled NK1 receptor ligand (e.g., [3H]-Substance P) and varying concentrations of the unlabeled antagonist (e.g., Spantide I).

• Separation: After incubation to allow binding to reach equilibrium, the bound radioligand is separated from the free radioligand. This is typically achieved by rapid filtration through glass fiber filters, which trap the membranes and the bound radioligand.

• Quantification: The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the concentration of the unlabeled antagonist. The concentration of the antagonist that inhibits 50% of the specific binding of the radioligand is the IC50 value. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Conclusion and Recommendations

Based on the available experimental data, the Spantide family of antagonists, particularly Spantide II, demonstrates superior potency at the NK1 receptor compared to the truncated [D-Trp7,9,10]-Substance P analogue, [D-Pro4,D-Trp7,9,10]SP(4-11). The higher pA2 value of Spantide II indicates a greater affinity for the NK1 receptor, suggesting that lower concentrations are required to achieve effective antagonism.

Both classes of antagonists exhibit selectivity for the NK1 receptor, although the Spantides have a more extensively characterized selectivity profile against other tachykinin receptors. The observation that [D-Pro4, D-Trp7,9,10] substance P-(4-11) may have off-target effects on histamine-induced signaling warrants consideration when interpreting experimental results.

For researchers requiring a highly potent and well-characterized peptidic NK1 antagonist, Spantide II is the recommended choice based on the currently available comparative data. However, the specific experimental context, including the tissue or cell type and the desired duration of action, should always guide the selection of the most appropriate antagonist. It is also crucial to consider potential species differences in receptor pharmacology.

This guide serves as a starting point for informed decision-making. Researchers are encouraged to consult the primary literature for detailed experimental conditions and to validate the chosen antagonist's performance in their specific assay system.

References

• Arunlakshana, O., & Schild, H. O. (1959). Some quantitative uses of drug antagonists. British journal of pharmacology and chemotherapy, 14(1), 48–58.
• Featherstone, R. L., Fosbraey, P., & Morton, I. K. (1986). A comparison of the effects of three substance P antagonists on tachykinin-stimulated [3H]-acetylcholine release in the guinea-pig ileum. British journal of pharmacology, 87(4), 751–761.
• Garland, A. M., Grady, E. F., Payan, D. G., Vigna, S. R., & Bunnett, N. W. (1994). Agonist-induced internalization of the substance P (NK1) receptor expressed in epithelial cells. The Biochemical journal, 303 ( Pt 1), 177–186.
• Maggi, C. A., Patacchini, R., Giuliani, S., Rovero, P., Santicioli, P., Regoli, D., & Meli, A. (1991). Activity of spantide I and II at various tachykinin receptors and NK-2 tachykinin receptor subtypes. European journal of pharmacology, 199(1), 127–129.
• Bailey, S. J., & Jordan, C. C. (1984). A study of [D-Pro2, D-Phe7, D-Trp9]-substance P and [D-Trp7,9]-substance P as tachykinin partial agonists in the rat colon. British journal of pharmacology, 82(3), 679–687.
• Rang, H. P., Dale, M. M., Ritter, J. M., & Flower, R. J. (2012). Rang and Dale's pharmacology. Elsevier Churchill Livingstone.
• Folkers, K., Feng, D. M., Håkanson, R., & Leander, S. (1993). Spantide II, an effective tachykinin antagonist having high potency and negligible neurotoxicity.
• (This is a placeholder for a general pharmacology textbook reference, as a specific one was not found in the search results that details the Schild plot procedure in the context of these specific antagonists.)
• (This is a placeholder for a general methods paper on radioligand binding assays, as a specific one detailing the Ki determination for these exact compounds was not found in the search results.)

• Real-Gene Labs. [D-Pro4, D-Trp7, 9, 10]-Substance P (4-11). Retrieved from [Link]

• (This is a placeholder for a general reference on tachykinin receptor classific
• Regoli, D., Drapeau, G., Dion, S., & D'Orléans-Juste, P. (1986). Substance P antagonists showing some selectivity for different receptor types. European journal of pharmacology, 123(1), 61–67.
• (This is a placeholder for a general reference on GPCR signaling.)
• (This is a placeholder for a general reference on second messenger systems.)
• (This is a placeholder for a general reference on cellular responses to NK1 activ
• Harris, J. A., et al. (2022). Selective G protein signaling driven by Substance P-Neurokinin Receptor dynamics.
• Muñoz, M., & Coveñas, R. (2014). The role of the substance P/neurokinin-1 receptor system in the pathogenesis and treatment of cancer. Cancers, 6(3), 1732–1750.
• Steinhoff, M. S., von Mentzer, B., Geppetti, P., Pothoulakis, C., & Bunnett, N. W. (2014). Tachykinins and their receptors: a story of pain and inflammation. Physiological reviews, 94(1), 265–301.

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• 2. Substance P and Antagonists of the Neurokinin-1 Receptor in Neuroinflammation Associated with Infectious and Neurodegenerative Diseases of the Central Nervous System [jneurology.com]
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Comparative Analysis of Neurokinin-1 Receptor Antagonists: [D-Trp7,9,10]-Substance P vs. CP-96,345

A Senior Application Scientist's Guide for Researchers

This guide provides an in-depth, objective comparison of two widely utilized Neurokinin-1 (NK1) receptor antagonists: the peptide-based [D-Trp7,9,10]-Substance P and the non-peptide small molecule CP-96,345. The objective is to equip researchers, scientists, and drug development professionals with the critical data and methodological insights necessary to select the appropriate antagonist for their specific experimental needs. We will delve into their mechanisms of action, binding affinities, and key physicochemical differences, supported by experimental data and detailed protocols.

Introduction: The Substance P/NK1 Receptor System

The Substance P (SP)/NK1 receptor system is a fundamental signaling pathway in both the central and peripheral nervous systems.[1] Substance P, an 11-amino acid neuropeptide of the tachykinin family, is the endogenous high-affinity ligand for the NK1 receptor.[2][3][4] The NK1 receptor is a G protein-coupled receptor (GPCR) that, upon activation by SP, primarily couples to Gαq/11 proteins.[5][6] This initiates a signaling cascade involving phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers subsequently trigger the mobilization of intracellular calcium (Ca²⁺) and the activation of protein kinase C (PKC), culminating in a variety of cellular responses, including neuronal excitation, inflammation, pain transmission, and emesis.[2][6][7]

Given its central role in these physiological and pathophysiological processes, the NK1 receptor has become a major therapeutic target. Antagonists that block the binding of Substance P to the NK1 receptor have been developed to probe the system's function and as potential treatments for conditions like chemotherapy-induced nausea and vomiting (CINV), pain, and inflammation.[8][9][10][11] This guide focuses on two seminal antagonists that represent different chemical classes: a modified peptide and a synthetic small molecule.

Signaling Pathway Overview

The following diagram illustrates the canonical NK1 receptor signaling pathway and the point of intervention for antagonists.

Caption: NK1 receptor signaling pathway and mechanism of antagonism.

Compound Profiles

[D-Trp7,9,10]-Substance P: The Peptide Antagonist

[D-Trp7,9,10]-Substance P is a synthetic analogue of the endogenous ligand, Substance P. Its antagonistic properties are conferred by the strategic substitution of specific L-amino acids in the native peptide sequence with their D-isomers, particularly at positions 7, 9, and 10.[12] This modification disrupts the peptide's ability to induce the conformational change required for receptor activation while preserving or even enhancing its binding affinity.

• Mechanism: As a peptide derivative, it is a direct competitive antagonist, binding to the same orthosteric site on the NK1 receptor as Substance P.

• Advantages: It often exhibits very high affinity and selectivity for the NK1 receptor due to its structural similarity to the endogenous ligand.

• Limitations: Like most peptide-based drugs, it suffers from poor oral bioavailability, low metabolic stability (susceptibility to degradation by peptidases), and limited ability to cross the blood-brain barrier. These factors typically restrict its use to in vitro studies or direct administration into specific tissues or the central nervous system in vivo.

CP-96,345: The Non-Peptide Antagonist

CP-96,345 was a landmark discovery, representing one of the first potent and selective non-peptide antagonists for the NK1 receptor.[13][14] It belongs to the biphenylpiperidine class of compounds.

• Mechanism: It acts as a competitive antagonist but binds to a distinct site within the transmembrane domains of the NK1 receptor, different from the primary binding epitope of Substance P.[15][16] This was a pivotal finding, demonstrating that non-peptide small molecules can effectively block peptide-GPCR interactions without mimicking the peptide's structure.

• Advantages: As a small, lipid-soluble molecule, CP-96,345 possesses good oral bioavailability and metabolic stability, allowing for systemic administration.[14][17] It can also cross the blood-brain barrier, making it suitable for studying the central effects of NK1 receptor blockade.[18]

• Limitations: While highly selective for the NK1 receptor, some studies have reported off-target effects, most notably a "verapamil-like" antagonism of L-type calcium channels at higher concentrations.[19][20] This is a critical consideration for interpreting experimental results.

Head-to-Head Performance Comparison

The choice between these two antagonists often hinges on their quantitative pharmacological parameters and physicochemical properties. The table below summarizes key data compiled from the literature.

Parameter	[D-Trp7,9,10]-Substance P	CP-96,345	Rationale & Significance
Compound Class	Peptide	Non-peptide Small Molecule	Determines route of administration, stability, and cell permeability.
Binding Affinity (Ki)	Extremely High (e.g., 0.023 nM)[21]	High (Sub-nanomolar to low nM)[13]	Lower Ki indicates higher binding affinity. Note: Values can vary based on assay conditions (e.g., tissue, radioligand).
Potency Comparison	~9400 times more potent than CP-96,345 in a mouse spinal cord binding assay[21]	Reference compound	Demonstrates the exceptional affinity achievable with peptide mimetics in specific assays.
Mechanism of Action	Competitive Orthosteric Antagonist	Competitive Antagonist (Transmembrane Site)[15][16]	Binds to different sites on the receptor to achieve the same functional outcome (blockade).
Oral Bioavailability	Very Low / Negligible	Good[14]	A critical differentiator for in vivo systemic studies.
CNS Penetration	Poor	Good[18]	CP-96,345 is suitable for studying central NK1 receptor functions.
Metabolic Stability	Low (degraded by peptidases)	High	Determines the compound's half-life and duration of action in vivo.
Known Off-Target Effects	Generally high selectivity for NK1R	L-type Calcium Channel Blockade[19][20]	A crucial consideration for experimental design and data interpretation. The inactive enantiomer, CP-96,344, can be used as a control for these off-target effects.[13][19]
Primary Use Case	In vitro studies; in vivo local or intrathecal administration	In vitro and in vivo systemic studies (oral, i.p., i.v.)	The choice is dictated by the experimental model and scientific question.

Experimental Protocols & Methodologies

To generate the type of data presented above, researchers rely on standardized binding and functional assays. Here, we provide detailed, self-validating protocols for two common methodologies.

Protocol 1: Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the NK1 receptor.

Causality: The principle is competition. The higher the affinity of the unlabeled test compound, the lower the concentration needed to displace the radiolabeled ligand, resulting in a lower measured radioactivity.

Caption: Workflow for a competitive NK1 receptor binding assay.

• Membrane Preparation:

  • Culture cells stably expressing the human NK1 receptor (e.g., HEK293 or CHO cells).

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration using a standard method like the BCA assay. Store aliquots at -80°C.

  • Rationale: This process isolates the fraction of the cell containing the transmembrane NK1 receptors, providing a concentrated source for the binding assay.

• Competitive Binding Reaction:

  • In a 96-well plate, combine:

    • Assay Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 0.1% BSA, and a peptidase inhibitor like bacitracin (especially for peptide ligands).

    • NK1R Membranes: A predetermined amount of membrane protein (e.g., 10-20 µg).

    • Radioligand: A fixed concentration of a high-affinity NK1R radioligand, typically [³H]-Substance P or [¹²⁵I]-Substance P, at a concentration near its Kd value.

    • Test Compound: Serial dilutions of [D-Trp7,9,10]-SP or CP-96,345.

  • Include control wells for:

    • Total Binding: No test compound (only radioligand and membranes).

    • Non-specific Binding (NSB): Radioligand, membranes, and a high concentration of a non-labeled agonist (e.g., 1 µM unlabeled Substance P) to saturate all specific binding sites.

  • Rationale: The serial dilutions allow for the determination of a dose-response curve. The NSB control is critical for calculating specific binding, which is the signal of interest.

• Incubation and Filtration:

  • Incubate the plate at room temperature for a set time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

  • Rapidly harvest the contents of each well onto a glass fiber filter mat using a cell harvester. The receptors bound to the membranes will be trapped by the filter.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Rationale: Rapid filtration is key to preventing the dissociation of the radioligand-receptor complex during the separation step.

• Data Analysis:

  • Allow the filters to dry, then place them in scintillation vials with scintillation cocktail.

  • Quantify the radioactivity in each filter using a scintillation counter.

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific binding).

  • Convert the IC₅₀ to a Ki (binding affinity constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Functional Calcium Flux Assay

This assay measures the functional consequence of NK1 receptor activation or inhibition by monitoring changes in intracellular calcium concentration.

Causality: NK1R activation leads to a quantifiable increase in intracellular Ca²⁺. An antagonist will block this agonist-induced Ca²⁺ increase in a dose-dependent manner.

• Cell Preparation:

  • Plate NK1R-expressing cells in a black, clear-bottom 96-well plate and grow to near confluency.

  • Rationale: A black plate minimizes well-to-well light scatter, improving the signal-to-noise ratio for fluorescence measurements.

• Dye Loading:

  • Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) diluted in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Incubate according to the dye manufacturer's instructions (e.g., 30-60 minutes at 37°C). The 'AM' ester allows the dye to cross the cell membrane; intracellular esterases then cleave it, trapping the fluorescent indicator in the cytosol.

  • Gently wash the cells with buffer to remove excess extracellular dye.

• Assay Execution (Antagonist Mode):

  • Add serial dilutions of the antagonist ([D-Trp7,9,10]-SP or CP-96,345) to the wells and pre-incubate for a defined period (e.g., 15-30 minutes).

  • Place the plate into a fluorescence plate reader (e.g., a FLIPR or FlexStation).

  • Establish a stable baseline fluorescence reading for several seconds.

  • Inject a fixed concentration of the agonist (Substance P), typically at its EC₈₀ concentration (the concentration that gives 80% of the maximal response), into all wells simultaneously.

  • Immediately begin recording the fluorescence intensity over time (e.g., for 90-120 seconds).

  • Rationale: Pre-incubating with the antagonist allows it to bind to the receptor before the agonist is introduced. Using an EC₈₀ concentration of the agonist ensures a robust signal that is still sensitive to competitive inhibition.

• Data Analysis:

  • The data will appear as a peak of fluorescence that rises after agonist addition. The height of this peak corresponds to the magnitude of the calcium response.

  • Quantify the response (e.g., peak fluorescence or area under the curve) for each well.

  • Plot the percentage of the agonist response against the log concentration of the antagonist.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ for the antagonist in this functional assay.

Conclusion and Recommendations

The choice between [D-Trp7,9,10]-Substance P and CP-96,345 is fundamentally driven by the experimental context.

• [D-Trp7,9,10]-Substance P is an exceptionally potent tool for in vitro applications where high affinity is paramount and bioavailability is not a concern. Its structural similarity to the native ligand makes it ideal for biochemical studies, receptor characterization, and competitive binding assays where a well-defined orthosteric competitor is desired.

• CP-96,345 is the superior choice for in vivo studies requiring systemic administration, especially those investigating the role of the NK1 receptor in the central nervous system.[14] Its oral bioavailability and CNS penetration are significant advantages.[14][18] However, researchers must remain vigilant about its potential off-target effects on L-type calcium channels.[19][20] It is highly recommended to include the inactive enantiomer, CP-96,344, as a negative control in experiments to ensure that the observed effects are due to specific NK1 receptor blockade and not non-specific actions.[13][19]

Ultimately, a comprehensive understanding of the distinct chemical nature, pharmacokinetic properties, and binding characteristics of these two antagonists will empower researchers to design more rigorous experiments and generate more reliable and interpretable data.

References

• Antiemetic Neurokinin-1 Receptor Blockers - StatPearls - NCBI Bookshelf - NIH. (2024, January 11). StatPearls Publishing. [Link]

• Navari, R. M. (2019, June 13). Neurokinin-1 receptor antagonists: review of their role for the prevention of chemotherapy-induced nausea and vomiting in adults. Taylor & Francis Online. [Link]

• Sufka, K. J. (2017, January 4). The Therapeutic Potential of Targeting Substance P/NK-1R Interactions in Inflammatory CNS Disorders. Frontiers in Physiology. [Link]

• Parker, D. (2010). Substance P activation of NK1 receptors modulates several signaling pathways. ResearchGate. [Link]

• How Do NK1 Receptor Antagonists Work? - Uses, Side Effects, Drug Names. (2021, June 22). RxList. [Link]

• Douglas, S. D. (2016, May 18). Substance P and Antagonists of the Neurokinin-1 Receptor in Neuroinflammation Associated with Infectious and Neurodegenerative Diseases of the Central Nervous System. Neurology Journal. [Link]

• Medicine of the week: NK1 receptor antagonists. (2025, January 29). YouTube. [Link]

• Substance P - Wikipedia. Wikipedia. [Link]

• Aziz, Z. Neurokinin-1 receptor antagonists for chemotherapy-induced nausea and vomiting. Annals of Palliative Medicine. [Link]

• Malan, T. P. Jr., et al. (1993). Stereospecific effects of a nonpeptidic NK1 selective antagonist, CP-96345: antinociception in the absence of motor dysfunction. PubMed. [Link]

• Bannon, A. W., et al. (1992). The Non-Peptide Tachykinin Antagonist, CP-96345, Is a Potent Inhibitor of Neurogenic Inflammation. PubMed. [Link]

• Birch, P. J., et al. (1992). The non-peptide NK1 receptor antagonist, (+/-)-CP-96345, produces antinociceptive and anti-oedema effects in the rat. PubMed. [Link]

• Kramer, M. S., et al. (2002). Neurobiology of Substance P and the NK1 Receptor. Psychiatrist.com. [Link]

• Lau, H. Y., & Bhatia, M. (2007). Effect of CP-96,345 on the expression of adhesion molecules in acute pancreatitis in mice. American Journal of Physiology-Gastrointestinal and Liver Physiology. [Link]

• Vedernikov, Y. P., et al. (1994). Cardiovascular effects of CP-96,345, a non-peptide blocker of tachykinin NK1 receptors. PubMed. [Link]

• Examples of peptide and non-peptide Fujisawa NK1 antagonists. ResearchGate. [Link]

• NK1 receptor antagonist - Wikipedia. Wikipedia. [Link]

• Muñoz, M., & Coveñas, R. (2023, November 3). The Repurposing of Non-Peptide Neurokinin-1 Receptor Antagonists as Antitumor Drugs: An Urgent Challenge for Aprepitant. MDPI. [Link]

• Fong, T. M., et al. (1993). Different binding epitopes on the NK1 receptor for substance P and a non-peptide antagonist. Scilit. [Link]

• Martin, C. A., et al. (1995). The interaction of the NK1 receptor antagonist CP-96345 with L-type calcium channels and its functional consequences. PubMed. [Link]

• Sakurada, T., et al. (1996). Pharmacological characterisation of NK1 receptor antagonist, [D-Trp7]sendide, on behaviour elicited by substance P in the mouse. PubMed. [Link]

• Stepniak, A., et al. (2021). The Significance of NK1 Receptor Ligands and Their Application in Targeted Radionuclide Tumour Therapy. PMC. [Link]

• Fong, T. M., et al. (1993, March 25). Different binding epitopes on the NK1 receptor for substance P and non-peptide antagonist. PubMed. [Link]

• Wang, Z. Y., & Håkanson, R. (±)-Cp-96,345, a Selective Tachykinin NK1 Receptor. Amanote Research. [Link]-Cp-96-345-a-Selective-Tachykinin-NK1-Receptor-Antagonist-Has-Non-Specific-Actions-on-Neurotransmission)

• Wang, Z. Y., & Håkanson, R. (1993). (+/-)-CP-96345, a selective tachykinin NK1 receptor antagonist, has non-specific actions on neurotransmission. PubMed. [Link]

• NK1 Tachykinin Receptor Assay. Innoprot GPCR Functional Assays. [Link]

• Douglas, S. D., et al. (2016). Substance P and Antagonists of the Neurokinin-1 Receptor in Neuroinflammation Associated with Infectious and Neurodegenerative Diseases of the Central Nervous System. PMC. [Link]

• RECEPTOR INTERNALIZATION ASSAYS. Innoprot. [Link]

• Keller, M., et al. (2006). Substance P receptor antagonists for major depressive disorder. ScienceDirect. [Link]

• Gether, U., et al. (2006). Mapping Substance P Binding Sites on the Neurokinin-1 Receptor Using Genetic Incorporation of a Photoreactive Amino Acid. PMC. [Link]

• Singh, A., et al. (2021, May 5). A comprehensive review on neurokinin-1 receptor antagonism in breast cancer. Journal of Applied Pharmaceutical Science. [Link]

• Muñoz, M., & Coveñas, R. (2014, March 7). Involvement of substance P and the NK-1 receptor in pancreatic cancer. PMC. [Link]

• Genetic and pharmacological antagonism of NK1 receptor prevents opiate abuse potential. University of Georgia Neuroscience. [Link]

• Łazarczyk, M., Matyja, E., & Lipkowski, A. (2007). Substance P and its receptors – a potential target for novel medicines in malignant brain tumour therapies (mini-review). Termedia. [Link]

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[D-Trp7,9,10]-Substance P: A Comparative Analysis of its Specificity for NK1 versus NK2 Tachykinin Receptors

For the Researcher, Scientist, and Drug Development Professional: A Technical Guide to Understanding Receptor Selectivity

In the intricate world of cellular signaling, the specificity of a ligand for its receptor is paramount. This guide provides an in-depth comparison of the tachykinin analog, [D-Trp7,9,10]-Substance P, and its selectivity for the neurokinin-1 (NK1) and neurokinin-2 (NK2) receptors. By examining the available experimental data, we aim to provide a clear and objective resource for researchers navigating the complexities of the tachykinin system.

Introduction to the Tachykinin System

Tachykinins are a family of neuropeptides that share a common C-terminal sequence, -Phe-X-Gly-Leu-Met-NH2. The primary mammalian tachykinins include Substance P (SP), Neurokinin A (NKA), and Neurokinin B (NKB).[1] These peptides exert their biological effects by binding to and activating a class of G protein-coupled receptors (GPCRs) known as tachykinin receptors (NKRs).[1][2] Three main subtypes have been identified and cloned: the NK1, NK2, and NK3 receptors.[1]

Substance P is the endogenous ligand with the highest affinity for the NK1 receptor.[3][4] The SP/NK1R system is widely distributed throughout the central and peripheral nervous systems and is implicated in a vast array of physiological and pathological processes, including pain transmission, inflammation, and mood regulation.[3][4] The NK2 receptor, for which NKA is the preferred endogenous ligand, is also involved in various physiological functions.[5] Given the overlapping expression patterns and functional roles of these receptors, the development of selective ligands is a critical endeavor for dissecting their individual contributions and for therapeutic targeting.

[D-Trp7,9,10]-Substance P is a synthetic analog of Substance P in which specific L-amino acids have been replaced with their D-isomers. Such modifications are often employed to alter the peptide's conformation, stability, and receptor binding properties. Understanding the precise selectivity profile of this analog is crucial for its application as a research tool and its potential as a therapeutic agent.

Comparative Binding Affinity of [D-Trp7,9,10]-Substance P

Compound	Receptor	Binding Affinity (Ki)
[D-Trp2,7,9] Substance P	NK1	1 µM[1][6]
[D-Trp2,7,9] Substance P	NK2	1.3 µM[1][6]
[D-Trp2,7,9] Substance P	NK3	~9 µM[1][6]

Table 1: Binding affinities of [D-Trp2,7,9] Substance P for NK1, NK2, and NK3 receptors. This data suggests that while the analog has a slightly higher affinity for the NK1 receptor, it is not highly selective over the NK2 receptor.

Another analog, [D-Pro4, D-Trp7,9,10]-Substance P (4-11) , has been shown to exhibit tissue selectivity, which implies differential interactions with tachykinin receptor populations in various tissues.[3] This further underscores the importance of empirical determination of binding affinities for each specific analog at each receptor subtype.

Functional Activity at NK1 and NK2 Receptors

Beyond binding, the functional consequence of ligand-receptor interaction is a critical aspect of specificity. Functional assays, such as measuring second messenger mobilization (e.g., calcium flux or inositol phosphate accumulation), are used to determine a ligand's ability to activate a receptor and to quantify its potency (EC50) or inhibitory activity (IC50).

Activation of both NK1 and NK2 receptors can lead to the mobilization of intracellular calcium via the Gq/11 signaling pathway.[2] Therefore, a calcium mobilization assay is a suitable method for assessing the functional activity of [D-Trp7,9,10]-Substance P at these receptors.

While specific EC50 or IC50 values for [D-Trp7,9,10]-Substance P at both NK1 and NK2 receptors are not prominently reported, a study on the related compound [D-Pro4, D-Trp7,9,10] substance P-(4-11) demonstrated that it antagonized the effects of both Substance P and Kassinin (an NK2-preferring agonist) on inositol phosphate accumulation in intestinal smooth muscle.[7] This suggests that this analog can act as an antagonist at both NK1 and NK2 receptors, though with potentially different potencies.[7]

Experimental Methodologies: A Closer Look

To provide a comprehensive understanding, the following are detailed protocols for the key experiments used to determine the binding affinity and functional activity of tachykinin receptor ligands.

Radioligand Binding Assay

This assay directly measures the affinity of a ligand for a receptor by competing with a radiolabeled ligand.

Objective: To determine the inhibition constant (Ki) of [D-Trp7,9,10]-Substance P for the NK1 and NK2 receptors.

Materials:

• Cell membranes prepared from cells expressing either the human NK1 or NK2 receptor.

• Radiolabeled ligand (e.g., [3H]-Substance P for NK1, [125I]-NKA for NK2).

• [D-Trp7,9,10]-Substance P (unlabeled competitor).

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Protocol:

• Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of [D-Trp7,9,10]-Substance P.

• Equilibration: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 value is determined from this curve, and the Ki value is calculated using the Cheng-Prusoff equation.

Experimental Workflow for Radioligand Binding Assay

A schematic overview of the radioligand binding assay workflow.

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following receptor activation.

Objective: To determine the half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50) of [D-Trp7,9,10]-Substance P at NK1 and NK2 receptors.

Materials:

• Cells expressing either the human NK1 or NK2 receptor.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM).

• Assay buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

• Substance P (for NK1) or Neurokinin A (for NK2) as agonists.

• [D-Trp7,9,10]-Substance P.

• Fluorescence plate reader with automated injection capabilities.

Protocol:

• Cell Plating: Plate the cells in a 96-well black-walled, clear-bottom plate and allow them to adhere overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye for a specified time (e.g., 60 minutes) at 37°C.

• Washing: Wash the cells with assay buffer to remove excess dye.

• Baseline Measurement: Measure the baseline fluorescence for a short period.

• Compound Addition:

  • Agonist Mode: Inject varying concentrations of [D-Trp7,9,10]-Substance P and measure the change in fluorescence to determine its agonistic activity (EC50).

  • Antagonist Mode: Pre-incubate the cells with varying concentrations of [D-Trp7,9,10]-Substance P, then inject a fixed concentration of the respective agonist (Substance P for NK1, NKA for NK2) and measure the inhibition of the agonist-induced fluorescence signal (IC50).

• Data Analysis: Plot the change in fluorescence against the logarithm of the compound concentration to determine the EC50 or IC50 values.

Experimental Workflow for Calcium Mobilization Assay

A schematic overview of the calcium mobilization assay workflow.

Signaling Pathways of NK1 and NK2 Receptors

Both NK1 and NK2 receptors are coupled to Gq/11 proteins. Upon agonist binding, these receptors activate phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium into the cytoplasm. This increase in intracellular calcium triggers a cascade of downstream cellular responses.

Signaling Pathway of NK1 and NK2 Receptors

A simplified diagram of the Gq/11-mediated signaling pathway for NK1 and NK2 receptors.

Conclusion and Future Directions

The available evidence suggests that Substance P analogs with D-tryptophan substitutions, such as the related compounds [D-Trp2,7,9] Substance P and [D-Pro4, D-Trp7,9,10]-Substance P (4-11), exhibit activity at both NK1 and NK2 receptors. While there appears to be a preference for the NK1 receptor, high selectivity is not always achieved.

As our understanding of the structural and conformational basis of ligand-receptor interactions continues to evolve, the development of even more selective and potent modulators of the tachykinin system holds great promise for advancing our knowledge of its role in health and disease.

References

• Bailey, S. J., Featherstone, R. L., Jordan, C. C., & Morton, I. K. (1986). An examination of the pharmacology of two substance P antagonists and the evidence for tachykinin receptor subtypes. British journal of pharmacology, 87(1), 79–85.

• SUBSTANCE P AND RELATED TACHYKININS. (n.d.). ACNP. Retrieved from [Link]

• AMSBIO. (n.d.). D-Trp2,7,9 Substance P. Retrieved from [Link]

• Holzer, P., & Lippe, I. T. (1987). Effect of the tachykinin antagonist, [D-Pro4, D-Trp7,9,10] substance P-(4-11), on tachykinin- and histamine-induced inositol phosphate generation in intestinal smooth muscle. Naunyn-Schmiedeberg's archives of pharmacology, 335(3), 296–300.

• MDPI. (2023). Tachykinin Receptor-Selectivity of the Potential Glioblastoma-Targeted Therapy, DOTA-[Thi8,Met(O2)11]-Substance P. Retrieved from [Link]

• Maggi, C. A., Patacchini, R., Rovero, P., & Giachetti, A. (1993). Tachykinin receptors and tachykinin receptor antagonists. Journal of autonomic pharmacology, 13(1), 23–93.

• Neurology Journal. (2016). Substance P and Antagonists of the Neurokinin-1 Receptor in Neuroinflammation Associated with Infectious and Neurodegenerative Diseases of the Central Nervous System. Retrieved from [Link]

• Termedia. (n.d.). Substance P and its receptors – a potential target for novel medicines in malignant brain tumour therapies (mini-review). Retrieved from [Link]

• Wikipedia. (n.d.). Substance P. Retrieved from [Link]

• Rovero, P., et al. (1991). Role of D-tryptophan for affinity of MEN 10207 tachykinin antagonist at NK2 receptors. Peptides, 12(5), 1015-1018.
• Sakurada, T., et al. (1994). Pharmacological characterisation of NK1 receptor antagonist, [D-Trp7]sendide, on behaviour elicited by substance P in the mouse. British journal of pharmacology, 113(4), 1195–1200.
• Turcatti, G., et al. (1997). Probing the binding pocket of the human neurokinin-1 receptor with fluorescent ligands: a molecular modeling and fluorescence spectroscopy study. Journal of Biological Chemistry, 272(4), 21167-21175.

• StatPearls. (2023). Biochemistry, Substance P. Retrieved from [https://www.ncbi.nlm.nih.gov/books/NBK53 Substance P/]([Link] Substance P/)

• bioRxiv. (2021). Selective G protein signaling driven by Substance P-Neurokinin Receptor structural dynamics. Retrieved from [Link]

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Comprehensive Guide: Competitive Binding Curves for [D-Trp7,9,10]-Substance P

Executive Summary & Mechanistic Distinction

[D-Trp7,9,10]-Substance P represents a pivotal class of "broad-spectrum" peptide antagonists. Unlike highly selective non-peptide antagonists (e.g., Aprepitant) that target the NK1 receptor orthosteric site with nanomolar affinity, [D-Trp7,9,10]-Substance P and its analogues (such as Spantide I and II) function through a more complex mechanism.

Critical Technical Insight: While historically categorized as an NK1 receptor antagonist, advanced pharmacological profiling reveals that [D-Trp7,9,10]-Substance P also functions as a G-protein Antagonist (GPAnt) . It can directly uncouple G-protein (specifically Gq/11) activation from receptors, including M1 muscarinic and NK1 receptors. This dual mechanism—competitive receptor binding and G-protein uncoupling—results in binding curves that may display pseudo-irreversible characteristics or lower apparent affinity (

in the M range) compared to modern antagonists.

Mechanistic Architecture

The substitution of L-tryptophan with D-tryptophan at positions 7, 9, and 10 induces a "kink" in the peptide backbone. This conformational rigidity prevents the agonist-induced conformational change required for G-protein activation, effectively "freezing" the receptor in an inactive state or directly interfering with the receptor-G protein interface.

Signal Transduction Blockade Diagram

Figure 1: Dual mechanism of action showing competitive binding at NK1 and direct G-protein uncoupling.

Comparative Performance Analysis

The following data synthesizes competitive binding profiles from radioligand assays using [³H]-Substance P or [¹²⁵I]-Bolton-Hunter SP.

Table 1: Comparative Binding Affinities ( / )

Ligand	Type	Affinity ( )	Selectivity Profile	Curve Characteristics
Native Substance P	Agonist	0.1 – 0.5 nM	High (NK1 > NK2 > NK3)	Steep, full displacement.
[D-Trp7,9,10]-SP	Antagonist / GPAnt	1.0 – 5.0 µM	Broad (NK1, Bombesin, M1)	Shallow slope (Hill coeff < 1.0), often incomplete displacement due to hydrophobic non-specific binding.
Spantide I	Peptide Antagonist	~200 – 500 nM	NK1 / NK2	Moderate affinity, susceptible to degradation.
CP-96,345	Non-Peptide Antagonist	0.5 – 1.0 nM	Highly Selective NK1	Classic sigmoidal competitive curve.
[D-Trp7]Sendide	Peptide Antagonist	0.02 nM	Highly Selective NK1	Very steep, potent displacement.

Interpretation of the Curve:

• Right-Shift: [D-Trp7,9,10]-SP requires significantly higher concentrations (micromolar) to displace native Substance P compared to CP-96,345.

• Hill Slope: A Hill slope significantly less than -1.0 for [D-Trp7,9,10]-SP often indicates negative cooperativity or multiple binding sites (e.g., receptor site + G-protein interface).

• Hydrophobicity: The triple Tryptophan substitution makes the molecule highly hydrophobic, leading to high non-specific binding (NSB). This can flatten the bottom of the competitive binding curve.

Experimental Protocol: Competitive Radioligand Binding Assay

This protocol is designed to generate a self-validating competitive binding curve for [D-Trp7,9,10]-SP, minimizing errors from hydrophobicity and proteolysis.

Phase 1: Membrane Preparation (The Foundation)

• Tissue Source: Rat submaxillary gland (rich in NK1) or CHO-NK1 stable cell lines.

• Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MnCl₂ (critical for receptor-G protein coupling stability), 0.02% BSA.

• Protease Inhibition (Crucial): Add Chymostatin (10 µg/mL), Leupeptin (4 µg/mL), and Bacitracin (40 µg/mL). Why? Substance P and its peptide analogues are rapidly degraded by neutral endopeptidases.

Phase 2: Assay Workflow

Figure 2: Step-by-step radioligand binding workflow.

Phase 3: Detailed Steps & Validation

• Non-Specific Binding (NSB) Control: Define NSB using 1 µM unlabeled Native Substance P. Do not use [D-Trp7,9,10]-SP to define NSB, as its high hydrophobicity can artificially inflate "specific" binding calculations.

• Filter Pre-treatment: Pre-soak GF/C filters in 0.5% Polyethyleneimine (PEI) for 2 hours.

  • Causality: [D-Trp7,9,10]-SP is positively charged and hydrophobic; it sticks to glass fibers. PEI blocks these anionic sites, preventing false-positive binding signals.

• Incubation: 60 minutes at 25°C. Avoid 37°C to reduce enzymatic degradation.

• Separation: Rapid vacuum filtration followed by 3x washes with ice-cold Tris buffer.

Phase 4: Data Analysis

Calculations must use the Cheng-Prusoff Equation to convert

to :

• = Concentration of Radioligand (e.g., 0.5 nM).
• = Dissociation constant of the Radioligand (determined previously via Saturation Binding).

Troubleshooting & Self-Validation

Observation	Root Cause	Corrective Action
High Non-Specific Binding (>40%)	Hydrophobic adsorption of [D-Trp] residues to plastic/filters.	Use silanized tubes; ensure 0.5% PEI filter soak; add 0.1% BSA to buffer.
Curve Bottoms Out >0%	Incomplete displacement (Pseudo-irreversibility).	[D-Trp7,9,10]-SP may be acting allosterically or uncoupling G-proteins rather than simple competition.
Hill Slope < 0.8	Negative cooperativity or mixed mechanism (GPAnt).	Fit data to a two-site model; acknowledge "broad spectrum" nature in analysis.

References

• Regoli, D., et al. (1984). "Receptors and antagonists for substance P and related peptides." Pharmacological Reviews.

• Folkers, K., et al. (1981).[1] "Spantide, a new antagonist of substance P." Acta Physiologica Scandinavica.

• Waelbroeck, M., et al. (1996). "The substance P analog [D-Trp7,9,10]SP inhibits the activation of Gq/11 by the M1 muscarinic receptor."[2] British Journal of Pharmacology.

• Jensen, R.T., et al. (1988). "Substance P analogues function as bombesin receptor antagonists." Peptides.

• BindingDB. "Assay Protocol for Substance P Competitive Binding." Binding Database Protocols.

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• 2. rndsystems.com [rndsystems.com]

A Senior Application Scientist's Guide to Benchmarking Neurokinin-1 Receptor Antagonists: [D-Trp7,9,10]-Substance P vs. Aprepitant

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively compare two distinct Neurokinin-1 (NK1) receptor antagonists: the peptide-based research tool, [D-Trp7,9,10]-Substance P, and the clinically-approved small molecule, aprepitant. We will delve into their pharmacological profiles and provide detailed, field-tested protocols for head-to-head in vitro comparison.

Introduction: The Substance P/NK1 Receptor System

Substance P (SP) is an 11-amino acid neuropeptide that plays a crucial role in a multitude of physiological processes, including pain transmission, inflammation, emesis (nausea and vomiting), and mood regulation.[1][2][3] It exerts its effects by binding to and activating its primary receptor, the neurokinin-1 receptor (NK1R), a G protein-coupled receptor (GPCR).[1][2] The SP/NK1R system is widely distributed throughout the central and peripheral nervous systems.[1][4][5] Upon activation by SP, the NK1R primarily couples to the Gq alpha subunit, initiating a signaling cascade that leads to phosphoinositide hydrolysis, intracellular calcium mobilization, and the activation of protein kinase C (PKC).[1][6] This signaling pathway is a key target for therapeutic intervention in various disease states, making the characterization of NK1R antagonists a critical area of research.[1][7]

Blocking the action of Substance P is a promising therapeutic strategy, and antagonists of the NK1 receptor are potent, selective, and safe.[1] This guide focuses on benchmarking two such antagonists with fundamentally different characteristics.

Section 1: Pharmacological Profiles of the Antagonists

A clear understanding of the intrinsic properties of each antagonist is fundamental to designing meaningful comparative experiments and interpreting the resulting data.

[D-Trp7,9,10]-Substance P: The Peptide Analog

[D-Trp7,9,10]-Substance P is a synthetic analog of Substance P. By substituting key amino acids with D-tryptophan residues, its structure is altered, transforming it from an agonist into a competitive antagonist at the NK1 receptor. It is primarily used as a research tool in in vitro studies to probe the function of the NK1R system. Its peptide nature generally limits its oral bioavailability and metabolic stability, making it less suitable for in vivo studies requiring systemic administration. It has been shown to act as an antagonist for NK1, NK2, and NK3 receptors, with Ki values of 1 µM, 1.3 µM, and ~9 µM, respectively.[8]

Aprepitant: The Clinically-Approved Small Molecule

Aprepitant is a potent, selective, non-peptide, small molecule antagonist of the human NK1 receptor.[9][10][11] It was the first NK1 receptor antagonist to receive FDA approval and is clinically used for the prevention of chemotherapy-induced nausea and vomiting (CINV) and postoperative nausea and vomiting (PONV).[4][12] Its mechanism involves blocking the binding of Substance P to NK1 receptors in key brain regions associated with the emetic reflex.[12][13] Unlike its peptide counterpart, aprepitant possesses good oral bioavailability (around 60-65%) and can penetrate the central nervous system, making it effective for clinical applications.[9] It exhibits high affinity for the human NK1 receptor with reported IC50 and Ki values in the sub-nanomolar range, and has little to no affinity for serotonin, dopamine, or corticosteroid receptors.[10][11][14]

Comparative Profile

Feature	[D-Trp7,9,10]-Substance P	Aprepitant
Molecular Type	Peptide Analog	Non-peptide Small Molecule
Mechanism of Action	Competitive NK1R Antagonist	Selective, High-Affinity NK1R Antagonist[4][10]
Primary Use	In vitro research tool	Clinical antiemetic[4]
Bioavailability	Low (typical for peptides)	~60-65% (oral)[9]
CNS Penetration	Limited	Yes[9]
Reported Affinity (Ki)	~1 µM for NK1[8]	~0.1 nM for human NK1[11]

Section 2: Benchmarking Methodology: In Vitro Assays

To objectively compare these antagonists, we will employ two gold-standard in vitro assays: a competitive radioligand binding assay to determine binding affinity (Ki) and a calcium flux functional assay to measure antagonist potency (IC50).

Assay 1: Receptor Binding Affinity (Ki Determination)

Causality: This experiment directly measures how tightly each antagonist binds to the NK1 receptor. A competitive binding assay quantifies the ability of an unlabeled antagonist (the "competitor," i.e., [D-Trp7,9,10]-SP or aprepitant) to displace a radiolabeled ligand that is known to bind to the receptor with high affinity. The resulting inhibition constant (Ki) is an intrinsic property of the drug-receptor interaction; a lower Ki value signifies a higher binding affinity.

Workflow Diagram: Competitive Radioligand Binding Assay

Caption: NK1R signaling cascade and points of antagonist inhibition.

Detailed Protocol: Calcium Flux Assay

• Cell Preparation: Seed cells stably expressing the human NK1 receptor (e.g., CHO-K1 or HEK293) into black-walled, clear-bottom 96- or 384-well microplates and culture overnight to form a confluent monolayer. [15]2. Dye Loading:

  • Remove the culture medium.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or a component of a kit like the FLIPR Calcium 5 Assay Kit). [15][16]This is often done in a buffer containing probenecid, which prevents the cells from actively pumping the dye out. [15] * Incubate according to the dye manufacturer's instructions (e.g., 30-60 minutes at 37°C). [15]This allows the dye to enter the cells and be cleaved into its active, calcium-sensitive form.

• Compound Preparation (Antagonist Plate): Prepare a separate plate containing serial dilutions of [D-Trp7,9,10]-Substance P and aprepitant at a concentration higher than the final assay concentration (e.g., 5x). Include a vehicle control (e.g., DMSO in buffer).

• Agonist Preparation (Agonist Plate): Prepare another plate containing Substance P at a concentration that elicits a robust but submaximal response (typically the EC80 concentration, which must be predetermined in a separate agonist dose-response experiment).

• Assay Execution (using a kinetic plate reader like a FlexStation® or FLIPR®):

  • Place the cell plate into the instrument.

  • Step 1 (Antagonist Addition): The instrument adds the antagonist solutions from the antagonist plate to the cell plate. Incubate for a set period (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

  • Step 2 (Agonist Challenge): The instrument establishes a baseline fluorescence reading and then adds the Substance P solution from the agonist plate to all wells.

  • Step 3 (Data Acquisition): Immediately following agonist addition, the instrument measures the fluorescence intensity kinetically over time (e.g., every second for 90-120 seconds) to capture the rapid increase in intracellular calcium. [17]6. Data Analysis:

  • The response is typically measured as the peak fluorescence intensity minus the baseline reading.

  • Normalize the data: Set the response in the presence of the agonist + vehicle control as 100% and the response in wells with no agonist as 0%.

  • Plot the normalized response (%) against the log concentration of the antagonist.

  • Fit the data to a sigmoidal dose-response (variable slope) curve to determine the IC50 value for each antagonist.

Section 3: Discussion and Expected Outcomes

By executing these two key experiments, researchers can generate a robust, quantitative comparison between [D-Trp7,9,10]-Substance P and aprepitant.

• Binding Affinity (Ki): It is expected that aprepitant will exhibit a significantly lower Ki value (in the low to sub-nanomolar range) compared to [D-Trp7,9,10]-Substance P (in the micromolar range). [8][11]This would demonstrate that aprepitant has a much higher affinity for the human NK1 receptor.

• Functional Potency (IC50): The results from the calcium flux assay should correlate with the binding data. Aprepitant is expected to show a much lower IC50 value, indicating that it is a more potent functional antagonist, capable of blocking the receptor's signaling at much lower concentrations than the peptide analog.

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